7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one chemical structure and properties
This guide provides an in-depth technical analysis of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one , a critical bicyclic heteroaromatic scaffold used primarily in the discovery of kinase inhibitors (e.g., PI3K, mTOR, CDK) and...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one , a critical bicyclic heteroaromatic scaffold used primarily in the discovery of kinase inhibitors (e.g., PI3K, mTOR, CDK) and other targeted antineoplastic agents.[1]
Executive Summary
7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one represents a "privileged scaffold" in medicinal chemistry. Its value lies in its structural duality: the pyrimidin-4(1H)-one moiety mimics the hydrogen-bonding motifs of purine bases (adenine/guanine), enabling ATP-competitive binding in kinase pockets, while the 7-bromo substituent serves as a highly reactive electrophilic handle for late-stage diversification via palladium-catalyzed cross-coupling.
This guide details the structural properties, validated synthetic routes, and reactivity profiles required to utilize this scaffold in drug discovery campaigns.[1]
Structural Analysis & Tautomerism
Nomenclature and Numbering
Correct numbering is vital due to the existence of isomeric "pyrido-pyrimidinones" (e.g., the 7-one isomer found in Palbociclib).
Core System: Pyrido[2,3-d]pyrimidine (Fusion of pyrimidine and pyridine rings).[1][2][3][4]
Numbering: The nitrogen atoms of the pyrimidine ring are N1 and N3.[1] The bridgehead carbons are 4a and 8a.[1] The pyridine nitrogen is located at position 8.[1]
Substituents:
C4: Carbonyl group (Oxo).
C7: Bromine atom (positioned ortho to the pyridine nitrogen N8).
Tautomeric Equilibrium
The molecule exists in a tautomeric equilibrium between the lactam (4-oxo) and lactim (4-hydroxy) forms. In solution (DMSO, DMF) and the solid state, the lactam (A) form predominates due to the stability of the amide-like resonance.[1] However, the lactim form (B) dictates the reactivity during O-alkylation or chlorination (e.g., with POCl₃).[1]
Caption: Tautomeric equilibrium favoring the 4(1H)-one lactam form in polar aprotic solvents.
Solubility: Low in water; Moderate to High in DMSO, DMAc, and hot DMF.[1]
pKa (Calculated): ~7.5 - 8.2 (N1-H deprotonation). The acidity allows for base-mediated alkylation.
Synthetic Routes[1][2][4][6][7][8][9][10][11][12]
The synthesis of the 7-bromo isomer requires specific regiochemical control, typically achieved by selecting the correct pyridine precursor.[1]
Validated Route: Cyclization of 2-Amino-6-bromonicotinic Acid
This is the most robust industrial route, ensuring the bromine is installed at the correct position (C7 of the final fused system) before ring closure.
Precursor Mapping:
Starting Material: 2-Amino-6-bromonicotinic acid (or its methyl ester).
Reagent: Formamide (acts as both solvent and C2-carbon source).
Mechanism: Thermal condensation.[1] The amino group attacks the formamide, followed by cyclodehydration to close the pyrimidine ring.[1]
Step-by-Step Protocol:
Charge: To a round-bottom flask, add 2-amino-6-bromonicotinic acid (1.0 equiv).
Solvent: Add Formamide (10-15 volumes).
Reaction: Heat the suspension to 140–150 °C . The solid will dissolve as the reaction proceeds.[1]
Monitoring: Monitor by LCMS for the disappearance of starting material (M+H 217/219) and formation of product (M+H 226/228).
Workup: Cool to room temperature. The product often precipitates.[1] Dilute with water (2x volume) to complete precipitation.
Isolation: Filter the solid, wash with water and cold ethanol. Dry under vacuum.[1]
Caption: Regioselective synthesis starting from 2-amino-6-bromonicotinic acid.
Reactivity Profile & Functionalization[12]
The 7-bromo substituent is electronically activated for Nucleophilic Aromatic Substitution (SₙAr) and Palladium-catalyzed coupling because it is para to the bridgehead nitrogen (N1) and ortho to the pyridine nitrogen (N8), rendering the C7 position electron-deficient.
C7-Diversification (The "Magic Handle")
This is the primary vector for SAR (Structure-Activity Relationship) expansion.
Selectivity: N1-alkylation is generally favored over O-alkylation under thermodynamic control, but mixtures can occur.[1]
Medicinal Chemistry Applications
The pyrido[2,3-d]pyrimidin-4-one scaffold acts as a bioisostere of quinazolinones (e.g., Idelalisib) and pteridines.
Kinase Inhibition Mechanism[1]
H-Bonding: The N1-H (donor) and C4=O (acceptor) motif typically binds to the "Hinge Region" of kinase ATP-binding pockets.
C7-Vector: Substituents at C7 project into the solvent-exposed region or the hydrophobic back-pocket, depending on the specific kinase (e.g., PI3K vs. EGFR), allowing for tuning of selectivity and potency.[1]
Case Study Context
While Palbociclib utilizes the pyrido[2,3-d]pyrimidin-7-one isomer, the 4-one isomer described here is prominent in:
PI3K Inhibitors: Derivatives where C7 is substituted with aryl groups.[1]
mTOR Inhibitors: Often require a bicyclic core with H-bond donor/acceptor capability.
Detailed Experimental Protocol: Suzuki Coupling at C7
Objective: Synthesis of 7-(4-methoxyphenyl)pyrido[2,3-d]pyrimidin-4(1H)-one.
Degas the dioxane and aqueous carbonate solution with nitrogen for 15 minutes.[1]
In a microwave vial or pressure tube, combine the bromide, boronic acid, and catalyst.[1]
Add the degassed solvents.[1] Seal the vessel under nitrogen.[1]
Heat to 100 °C for 4–12 hours (or 1 hour in microwave at 120 °C).
Workup: Filter through Celite to remove Pd black.[1] Concentrate the filtrate.
Purification: Triturate with Methanol or purify via Flash Chromatography (DCM:MeOH gradient).
Validation:
NMR: Look for the disappearance of the C7-H signal (if applicable) or shifts in the pyridine protons, and appearance of the methoxy group (~3.8 ppm) and aromatic protons of the phenyl ring.[1]
References
Structure & Numbering: PubChem. Pyrido[2,3-d]pyrimidine.[1][2][3][4][7][8][9][10][11] National Library of Medicine.[1] [Link]
Synthetic Methodology: Borrell, J. I., et al. "Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications."[1][2][3][7] Molecules, 2019.[1][3] (Provides comparative synthesis of related pyrido-pyrimidine scaffolds). [Link]
Suzuki Coupling on Heterocycles: Li, J., et al. "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling."[1][12] Organic Chemistry Portal. [Link]
Medicinal Chemistry (Kinase Inhibitors): Asquith, C.R.M., et al. "Pyrido[2,3-d]pyrimidin-4(1H)-ones as new selective orally bioavailable TTK inhibitors."[1] European Journal of Medicinal Chemistry, 2021.[1] [Link]
An In-depth Technical Guide to 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one: Synthesis, Properties, and Therapeutic Potential
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one, a heterocyclic compound of significant interest in medici...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one, a heterocyclic compound of significant interest in medicinal chemistry. This document delves into its chemical identity, synthesis strategies, and its emerging role as a scaffold for developing targeted therapeutics, particularly kinase inhibitors.
Chemical Identity and CAS Number
The precise identification of a chemical entity is fundamental for research and development. The structure of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one is characterized by a fused pyridine and pyrimidine ring system, forming the pyrido[2,3-d]pyrimidine core. A bromine atom is substituted at the 7-position, and a carbonyl group is present at the 4-position, leading to a lactam tautomer.
As of the latest search, a specific CAS (Chemical Abstracts Service) number for 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one has not been definitively assigned in major chemical databases. This suggests that this particular isomer may be a novel or less-common derivative within the broader family of brominated pyridopyrimidines. However, related isomers have registered CAS numbers, and it is crucial to distinguish them:
The absence of a specific CAS number for the title compound underscores the importance of unambiguous structural representation in scientific communication.
Caption: Chemical structure of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one.
Synthesis Strategies
The synthesis of the pyrido[2,3-d]pyrimidine scaffold can be broadly approached from either a pre-formed pyrimidine or a pre-formed pyridine ring.[3][4] For 7-substituted derivatives like the one , strategic introduction of the bromine atom is a key consideration.
A plausible and commonly employed strategy involves the cyclization of a functionalized pyrimidine precursor. An improved synthesis method for the pyrido[2,3-d]pyrimidin-4(1H)-one core has been reported, which can be adapted for brominated analogs.[3]
This protocol is a hypothetical adaptation based on established methods for similar structures.
Step 1: Synthesis of a Brominated Pyrimidine Intermediate
The synthesis would likely start from a readily available brominated aminopyridine, which is then cyclized to form the pyrimidine ring.
Step 2: Cyclization to form the Pyrido[2,3-d]pyrimidine Core
A common method involves the condensation of a substituted aminopyridine with a suitable three-carbon synthon, such as diethyl malonate or a derivative, often under thermal or microwave-assisted conditions to construct the pyrimidine ring.
Caption: Generalized synthesis workflow for Pyrido[2,3-d]pyrimidines.
The Pyrido[2,3-d]pyrimidine Scaffold in Drug Discovery
The pyrido[2,3-d]pyrimidine core is recognized as a "privileged scaffold" in medicinal chemistry. This is due to its structural resemblance to purine nucleobases, allowing it to interact with a wide range of biological targets.[5] This scaffold is a cornerstone in the development of kinase inhibitors, which are crucial in oncology and the treatment of inflammatory diseases.
Kinase Inhibition: A Primary Application
Numerous studies have highlighted the potential of pyrido[2,3-d]pyrimidin-7-ones as potent and selective kinase inhibitors.[6] These compounds typically function as ATP-competitive inhibitors, binding to the ATP-binding pocket of kinases and preventing the phosphorylation of downstream substrates.
The bromine atom at the 7-position of the title compound can serve multiple purposes in drug design:
Modulation of Electronic Properties: The electron-withdrawing nature of bromine can influence the pKa of the molecule and its ability to form hydrogen bonds with the target protein.
Steric Interactions: The size of the bromine atom can be exploited to achieve selectivity for a particular kinase by interacting with specific residues in the ATP-binding site.
A Handle for Further Functionalization: The bromine atom can serve as a synthetic handle for introducing further diversity into the molecule via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig aminations.[7]
Caption: Proposed mechanism of action as a kinase inhibitor.
Physicochemical and Spectroscopic Properties (Predicted)
Property
Predicted Value/Characteristic
Molecular Formula
C₇H₄BrN₃O
Molecular Weight
226.03 g/mol
Appearance
Likely a white to off-white solid
Solubility
Expected to have low solubility in water and higher solubility in organic solvents like DMSO and DMF.
¹H NMR
Characteristic signals for the aromatic protons on the pyridine and pyrimidine rings. The position of the signals would be influenced by the bromine atom.
¹³C NMR
Resonances for the seven carbon atoms of the bicyclic core, with the carbon bearing the bromine atom shifted downfield.
Mass Spectrometry
A characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) would be observed in the mass spectrum.
Future Directions and Conclusion
7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one represents a promising, albeit currently under-explored, scaffold for the development of novel therapeutics. Its structural features make it a compelling candidate for targeting protein kinases implicated in a variety of diseases.
The key takeaways for researchers are:
The pyrido[2,3-d]pyrimidine core is a validated and highly valuable scaffold in medicinal chemistry.
The 7-bromo substitution offers a strategic avenue for modulating potency, selectivity, and pharmacokinetic properties, as well as for further chemical elaboration.
Future research should focus on the definitive synthesis and characterization of this compound, followed by screening against a panel of kinases to elucidate its biological activity profile.
The development of potent and selective inhibitors based on this scaffold could lead to new and effective treatments for cancer and other proliferative disorders.
References
Fares, M., Abd El Hadi, S. R., Eladwy, R. A., Shoun, A. A., Abdel-Aziz, M. M., Eldehna, W. M., Abdel-Aziz, H. A., & Keller, P. A. (2018). An improved synthesis of pyrido[2,3-d]pyrimidin-4(1H)-ones and their antimicrobial activity. Organic & Biomolecular Chemistry, 16(18), 3389–3395.
Vilar, S., Ferino, G., Quezada, E., Viña, D., Orallo, F., & Loza, M. I. (2019). Pyrido[2,3-d]pyrimidin-7(8H)
Ziamtsova, I. B., Hlushok, S. V., & Shcherbina, S. M. (2019). Pyrido[2,3-d]pyrimidin-7-ones: synthesis and biological properties. Ukrainian Chemical Journal, 85(11), 3-23.
VanderWel, S. N., Harvey, P. J., McNamara, D. J., Repine, J. T., & Toogood, P. L. (2005). Pyrido[2,3-d]pyrimidin-7-one inhibitors of cyclin-dependent kinases. Bioorganic & Medicinal Chemistry Letters, 15(8), 2141-2145.
Traxler, P., Furet, P., Mett, H., Buchdunger, E., Meyer, T., & Lydon, N. (1996). 4-(Phenylamino)pyrrolopyrimidines: potent and selective inhibitors of the c-Src and Abl kinases, and PDGF-receptor tyrosine kinase. Journal of Medicinal Chemistry, 39(13), 2285-2292.
Technical Guide: Solubility Profile of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one
This guide details the solubility profile, physicochemical behavior, and handling protocols for 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one , a critical scaffold in kinase inhibitor development. Executive Summary & Chemical...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the solubility profile, physicochemical behavior, and handling protocols for 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one , a critical scaffold in kinase inhibitor development.
Executive Summary & Chemical Identity
7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one is a fused bicyclic heterocycle often utilized as an intermediate in the synthesis of CDK4/6 and PIM-1 kinase inhibitors. Its solubility behavior is dominated by its high crystal lattice energy, driven by strong intermolecular hydrogen bonding (lactam dimerization) and
Lactam (Amide): Donor/Acceptor for H-bonds; responsible for high melting point (>250°C).
Pyridine Nitrogen (
): Weakly basic; protonation site.
Bromine (
): Lipophilic handle; enables cross-coupling but reduces aqueous solubility compared to the unsubstituted core.
Physicochemical Mechanics of Solubility
To effectively solubilize this compound, one must overcome the Crystal Lattice Energy . The molecule exists primarily in the lactam (4-one) tautomeric form in the solid state, forming stable, centrosymmetric dimers held together by dual
hydrogen bonds.
Tautomeric Equilibrium & Solvation
The compound exhibits lactam-lactim tautomerism. While the lactam (A) is the dominant solid-state form, polar aprotic solvents like DMSO stabilize the dipolar transition states, facilitating dissolution.
Lactam Form (Solid/Neutral pH): High stability, low solubility.
Lactim Form (Basic pH/Catalysis): Increases solubility in organic bases; reactive species for
chlorination.
Diagram: Solubility Decision Matrix
The following logic flow illustrates solvent selection based on the intended application (Synthesis, Analysis, or Purification).
Figure 1: Solvent selection logic based on thermodynamic stability and application requirements.
Solubility Landscape by Solvent Class[2]
The following data summarizes the empirical solubility behavior. Quantitative values are estimated based on structural analogs (e.g., pyrido[2,3-d]pyrimidines) and synthetic workflows.[2]
Table 1: Empirical Solubility Data
Solvent Class
Specific Solvent
Solubility Rating
Primary Utility
Dipolar Aprotic
DMSO
High (>50 mg/mL)
NMR, Biological Assays, Stock Solutions
DMF / NMP
High (with heat)
Synthetic reactions (, Suzuki coupling)
Protic Polar
Ethanol / Methanol
Low (Cold) / Moderate (Hot)
Recrystallization (often requires water co-solvent)
Acetic Acid
Moderate
Protonation of pyridine N aids dissolution
Non-Polar
DCM / Chloroform
Very Low
Not recommended; poor interaction with lactam
Aqueous
Water (pH 7)
Insoluble
Work-up (precipitates product)
0.1 M NaOH
Soluble
Deprotonates Lactam NH ()
0.1 M HCl
Soluble
Protonates Pyridine N ()
Validated Experimental Protocols
Protocol A: Preparation of Stock Solution (20 mM in DMSO)
For biological assays or analytical standards.
Context: DMSO disrupts the intermolecular H-bonds of the dimer more effectively than protic solvents.
Weighing: Accurately weigh 4.52 mg of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one into a 1.5 mL microcentrifuge tube.
Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: HPLC or Cell Culture).
Mechanical Dispersion: Vortex vigorously for 30 seconds.
Sonication (Critical): Sonicate in a water bath at 35–40°C for 5–10 minutes . The solid often resists wetting due to surface energy; sonication ensures complete dissolution.
Visual Check: Confirm solution is clear and free of particulates. If haze persists, centrifuge at 10,000 rpm for 1 minute to check for undissolved micro-crystals.
Protocol B: Recrystallization (Purification)
Based on differential solubility in Ethanol.
Context: The compound is sparingly soluble in cold ethanol but moderately soluble at reflux.
Dissolution: Suspend crude solid in Ethanol (20 mL/g) .
Heating: Heat to reflux (
) with stirring. If the solid does not dissolve completely, add DMF dropwise (up to 10% v/v) until a clear solution is obtained.
Filtration: Filter the hot solution through a pre-heated funnel (to remove inorganic salts/catalysts).
Crystallization: Allow the filtrate to cool slowly to room temperature, then chill to
.
Isolation: Collect the off-white precipitate by vacuum filtration. Wash with cold ethanol followed by diethyl ether (to remove residual high-boiling solvents).
Solubility Enhancement Strategies for Synthesis
When using this core in drug development (e.g., reacting with amines or boronic acids), solubility issues can stall conversion.
Cosolvent Systems: Use DMF/Water (9:1) or Dioxane/Water for Suzuki couplings. The water breaks up the lattice energy, while the organic component solvates the lipophilic bromine region.
In-Situ Protection: Temporarily protecting the lactam nitrogen (e.g., with PMB or SEM) converts the H-bond donor to a lipophilic group, drastically increasing solubility in DCM or THF.
Microwave Irradiation: For reactions in EtOH or Isopropanol, microwave heating (superheating above boiling point) can momentarily solubilize the reactant, driving the reaction forward before precipitation occurs.
References
Synthesis & Properties: An improved synthesis of pyrido[2,3-d]pyrimidin-4(1H)-ones and their antimicrobial activity.[2] (Discusses DMF as optimal solvent and recrystallization from Ethanol).
Source:
Structural Analogs:Physicochemical properties of some pyrimidine derivatives in organic solvents. (Provides density and solubility trends for fused pyrimidines).
Source:
Kinase Inhibitor Scaffolds:Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. (Reviews synthetic routes using polar aprotic media).
An In-Depth Technical Guide to 7-Substituted Pyrido[2,3-d]pyrimidine Derivatives: Synthesis, Biological Activity, and Therapeutic Potential
Abstract The pyrido[2,3-d]pyrimidine core is a nitrogen-containing heterocyclic system recognized as a "privileged scaffold" in medicinal chemistry.[1][2] Its structural resemblance to purine nucleobases allows it to int...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The pyrido[2,3-d]pyrimidine core is a nitrogen-containing heterocyclic system recognized as a "privileged scaffold" in medicinal chemistry.[1][2] Its structural resemblance to purine nucleobases allows it to interact with a wide array of biological targets, making it a cornerstone for the development of novel therapeutics. Derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, including potent anticancer, kinase inhibitory, antimicrobial, and anti-inflammatory properties.[3][4][5] This technical guide provides a comprehensive literature review focused specifically on the impact of substitutions at the 7-position of the pyrido[2,3-d]pyrimidine ring. We will delve into the synthetic strategies employed to access these molecules, analyze the critical structure-activity relationships (SAR) governed by the C7-substituent, and explore their applications as inhibitors of key cellular targets, particularly protein kinases. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold in their work.
The Pyrido[2,3-d]pyrimidine Scaffold: A Foundation for Drug Discovery
The fusion of a pyridine and a pyrimidine ring gives rise to four possible isomers, with the pyrido[2,3-d]pyrimidine arrangement being of significant interest in drug discovery.[6][7] The planarity of the bicyclic system and the strategic placement of nitrogen atoms facilitate interactions with the active sites of numerous enzymes and receptors. While modifications at various positions (C2, C4, C5, C6) have been extensively studied, the 7-position has emerged as a critical locus for modulating potency, selectivity, and pharmacokinetic properties. The most prevalent and biologically significant class of these compounds are the pyrido[2,3-d]pyrimidin-7-ones, where a carbonyl group at the 7-position plays a pivotal role in target engagement.[1][2][8]
Synthetic Strategies: Building the Core Scaffold
The construction of the 7-substituted pyrido[2,3-d]pyrimidine system is primarily achieved through two strategic approaches. The choice of pathway is often dictated by the availability of starting materials and the desired substitution pattern.
2.1. Annulation of a Pyridine Ring onto a Pyrimidine Precursor
This is the most widely adopted and versatile strategy.[7][8] It typically begins with a functionalized pyrimidine, such as a 6-aminouracil derivative, which then undergoes cyclization to form the adjacent pyridine ring. This approach allows for the pre-installation of substituents on the pyrimidine ring which will ultimately reside at the C2 and C4 positions of the final bicyclic product.
Key reactions in this category include:
Reaction with α,β-Unsaturated Ketones: Condensation of 6-aminouracil with α,β-unsaturated ketones is a classic method to generate 5,7-disubstituted pyrido[2,3-d]pyrimidines.[7][9]
Multicomponent Reactions (MCRs): Efficient one-pot, three-component syntheses have been developed, often involving a functionalized pyrimidine, a compound with an active methylene group, and an aldehyde.[8] These methods align with the principles of green chemistry by improving atom economy and reducing intermediate workup steps.[10]
Reaction with Mannich Bases or Enaminones: These reagents serve as effective synthons for introducing diversity at the C5 and C7 positions of the newly formed pyridine ring.[7]
General workflow for synthesizing pyrido[2,3-d]pyrimidin-7-ones.
2.2. Annulation of a Pyrimidine Ring onto a Pyridine Precursor
A less common but equally valid approach involves starting with a pre-formed, appropriately substituted pyridine and constructing the pyrimidine ring.[8] This strategy is advantageous when the desired substituents on the pyridine portion of the final molecule are more readily accessible from pyridine starting materials. The key is to have reactive functional groups at the C2 and C3 positions of the pyridine ring that can participate in cyclization to form the pyrimidine.[8]
The 7-Position: A Nexus for Biological Activity and Selectivity
The substituent at the C7 position profoundly influences the biological profile of pyrido[2,3-d]pyrimidine derivatives. Structure-activity relationship (SAR) studies have consistently shown that modifications at this site can convert a broadly active compound into a highly selective one or dramatically enhance its potency.
3.1. Pyrido[2,3-d]pyrimidin-7-ones: The Kinase Inhibitor Powerhouse
The 7-oxo functionality is a hallmark of many potent kinase inhibitors. This carbonyl group often acts as a key hydrogen bond acceptor, anchoring the inhibitor within the ATP-binding pocket of the target kinase.
Tyrosine Kinase (TK) Inhibition: A significant body of research has focused on 7-oxo derivatives as inhibitors of both receptor and non-receptor tyrosine kinases. Screening of compound libraries identified 7-urea substituted derivatives as broadly active TK inhibitors against targets like PDGFr, FGFr, EGFr, and c-Src.[11] Subsequent SAR exploration demonstrated that selectivity could be engineered. For instance, replacing a 6-(2,6-dichlorophenyl) moiety with a 6-(3',5'-dimethoxyphenyl) group in one series resulted in a highly selective FGFr inhibitor (compound 4e , IC₅₀ = 0.060 µM), while its activity against other kinases diminished significantly.[11] Another extensively studied compound (63 ) displayed low nanomolar potency against a panel of TKs, including c-Src (IC₅₀ = 0.009 µM).[12]
Janus Kinase 3 (JAK3) Inhibition: The JAK-STAT pathway is crucial for cytokine signaling, and its aberrant activation is linked to immune disorders and cancers. A series of pyrido[2,3-d]pyrimidin-7-ones were designed as covalent inhibitors of JAK3.[13] Through extensive SAR studies, compound 10f was identified as a highly potent inhibitor with an IC₅₀ value of 2.0 nM and demonstrated excellent selectivity in cellular assays.[13]
Eukaryotic Elongation Factor-2 Kinase (eEF-2K) Inhibition: eEF-2K is a key regulator of protein synthesis and a target in oncology. A library of pyrido[2,3-d]pyrimidine-2,4-dione derivatives was synthesized and screened for eEF-2K inhibition. The study confirmed that the 7-oxo group, along with other specific substitutions, was essential for activity, with the lead compound (6 ) showing an IC₅₀ of 420 nM.[14]
PIM-1 Kinase Inhibition: PIM kinases are proto-oncogenic serine/threonine kinases. Recently synthesized pyrido[2,3-d]pyrimidine derivatives have shown promising PIM-1 inhibition, with compound 11 exhibiting an IC₅₀ of 21.4 nM.[15]
Structure-Activity Relationship at the C7 position.
Biological Targets and Therapeutic Applications
The versatility of the 7-substituted pyrido[2,3-d]pyrimidine scaffold has led to its application against a multitude of diseases, primarily driven by its ability to inhibit key enzymes.
4.1. Kinase Inhibition in Oncology
Protein kinases are central regulators of cell signaling pathways that control cell growth, proliferation, and survival.[6] Their dysregulation is a common driver of cancer.[4] Pyrido[2,3-d]pyrimidines act as ATP-competitive inhibitors, occupying the ATP-binding site and preventing the phosphorylation of downstream substrates.
Inhibition of Receptor Tyrosine Kinase (RTK) signaling.
4.2. Dihydrofolate Reductase (DHFR) Inhibition
DHFR is an essential enzyme for the synthesis of DNA precursors. Inhibitors of DHFR disrupt this process, leading to cell death. Piritrexim, a pyrido[2,3-d]pyrimidine derivative, is a DHFR inhibitor with antitumor and anti-parasitic properties.[4][6]
4.3. Antimicrobial and Antiviral Activity
Beyond cancer, these derivatives have shown promise in treating infectious diseases.
Antibacterial: Pipemidic acid inhibits bacterial DNA gyrase, an enzyme crucial for DNA replication, making it effective against various bacterial infections.[1][3]
Antiviral: Certain derivatives have been identified as potent inhibitors of the Hepatitis C Virus (HCV) NS5A protein, demonstrating antiviral activity both in vitro and in vivo.[3]
Quantitative Data Summary
The following tables summarize the inhibitory activities of representative 7-substituted pyrido[2,3-d]pyrimidine derivatives against various protein kinases and cancer cell lines.
Table 1: In Vitro Kinase Inhibitory Activity (IC₅₀)
6.1. General Protocol for Synthesis of a 7-Amino-pyrido[2,3-d]pyrimidine-2,4-dione
This protocol is adapted from the synthesis of related structures and serves as a representative example.[14]
Vilsmeier Reagent Preparation: In a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add anhydrous dimethylformamide (DMF, 2.0 eq). Cool the flask to 0 °C in an ice bath. Slowly add oxalyl chloride (1.5 eq) dropwise while stirring. Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour, resulting in the formation of the Vilsmeier salt.
Reaction with Uracil: Add a solution of the starting 6-amino-1,3-disubstituted uracil (1.0 eq) in anhydrous DMF to the Vilsmeier reagent at room temperature. Heat the reaction mixture to 80 °C and stir for 4-6 hours, monitoring by TLC.
Cyclization: After cooling the mixture to room temperature, add triethylamine (3.0 eq) followed by cyanoacetamide (1.2 eq) and absolute ethanol. Reflux the mixture for 12-18 hours until the reaction is complete as indicated by TLC.
Workup and Purification: Cool the reaction mixture to room temperature. Pour the mixture into ice-water, causing a precipitate to form. Collect the solid product by vacuum filtration, wash thoroughly with water, then with cold ethanol. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, DMF/water) or by column chromatography on silica gel to yield the desired 7-amino-pyrido[2,3-d]pyrimidine-2,4-dione derivative.
Characterization: Confirm the structure of the final compound using standard analytical techniques, including ¹H NMR, ¹³C NMR, and Mass Spectrometry.
6.2. Protocol for In Vitro Kinase Inhibition Assay (Radiometric Filter Binding)
Assay Buffer Preparation: Prepare a kinase assay buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij35, 2 mM DTT).
Compound Preparation: Prepare serial dilutions of the test compounds (e.g., 7-substituted pyrido[2,3-d]pyrimidines) in DMSO. A typical starting concentration is 10 mM, diluted to the desired final concentrations.
Reaction Mixture: In a 96-well plate, combine the kinase assay buffer, the specific peptide or protein substrate for the target kinase, the test compound at various concentrations, and the recombinant kinase enzyme.
Initiation of Reaction: Initiate the kinase reaction by adding ATP solution containing [γ-³³P]-ATP. The final ATP concentration should be at or near the Kₘ for the specific kinase.
Incubation: Incubate the plate at room temperature (or 30 °C) for a specified period (e.g., 60-120 minutes), allowing for substrate phosphorylation.
Quenching and Filtration: Stop the reaction by adding phosphoric acid. Transfer the reaction mixture to a phosphocellulose filter plate. Wash the plate multiple times with phosphoric acid to remove unincorporated [γ-³³P]-ATP.
Detection: After drying the filter plate, add scintillation fluid to each well and measure the incorporated radioactivity using a scintillation counter.
Data Analysis: Calculate the percent inhibition for each compound concentration relative to a DMSO control (0% inhibition) and a no-enzyme control (100% inhibition). Determine the IC₅₀ value by fitting the dose-response data to a sigmoidal curve using appropriate software.
Conclusion and Future Perspectives
The 7-substituted pyrido[2,3-d]pyrimidine scaffold is a validated and highly fruitful platform for the discovery of potent and selective modulators of clinically relevant biological targets. The 7-oxo derivatives, in particular, have proven to be exceptional templates for the design of kinase inhibitors, leading to numerous drug candidates for oncology and inflammatory diseases. The causality behind this success lies in the scaffold's ability to mimic the purine core of ATP and the C7-substituent's role in fine-tuning interactions within the enzyme's active site.
Future research in this field will likely focus on several key areas:
Enhanced Selectivity: Designing next-generation inhibitors with exquisite selectivity for specific kinase isoforms or mutant forms to minimize off-target effects and improve therapeutic windows.
Novel Covalent Inhibitors: Expanding the use of covalent warheads, as seen with the JAK3 inhibitors, to achieve irreversible binding and prolonged target engagement.
Exploration of New Targets: Applying the scaffold to inhibit emerging therapeutic targets beyond kinases, such as epigenetic enzymes or protein-protein interactions.
Combination Therapies: Investigating the synergistic effects of pyrido[2,3-d]pyrimidine-based inhibitors with other established therapeutic agents to overcome drug resistance.
By leveraging the extensive synthetic and biological knowledge base reviewed herein, researchers are well-equipped to continue innovating and developing new 7-substituted pyrido[2,3-d]pyrimidine derivatives as next-generation therapeutics.
References
Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. (n.d.). MDPI. Retrieved February 12, 2026, from [Link]
Campos, J. F., Besson, T., & Berteina-Raboin, S. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Pharmaceuticals (Basel, Switzerland), 15(3), 352. [Link]. Available at: [Link]
Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. (2023). RSC Medicinal Chemistry. [Link]. Available at: [Link]
Campos, J. F., Besson, T., & Berteina-Raboin, S. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3- d], [3,2- d], [3,4- d] and [4,3- d]pyrimidine Derivatives. Pharmaceuticals (Basel), 15(3), 352. [Link]. Available at: [Link]
Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. (2023). RSC Publishing. Retrieved February 12, 2026, from [Link]
Hamby, J. M., Connolly, C. J., Schroeder, M. C., Winters, R. T., Batley, B. L., Panek, R. L., Major, T. C., Olsewski, B., Ryan, M. J., Dahring, T. K., & et al. (1997). Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 40(15), 2296–2303. [Link]. Available at: [Link]
Pyrido[2,3-d]pyrimidin-7-ones: synthesis and biological properties. (2019). Chemistry of Heterocyclic Compounds. [Link]. Available at: [Link]
A Review of the Synthesis of Pyrido[2,3-d:5,6-d']dipyrimidine Derivatives Using Multicomponent Reactions. (n.d.). Organic Chemistry Research. Retrieved February 12, 2026, from [Link]
Campos, J. F., Besson, T., & Berteina-Raboin, S. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. ResearchGate. Retrieved February 12, 2026, from [Link]
Expanding the Diversity at the C-4 Position of Pyrido[2,3-d]pyrimidin-7(8H)-ones to Achieve Biological Activity against ZAP-70. (n.d.). MDPI. Retrieved February 12, 2026, from [Link]
Synthesis and Biological Evaluation of Pyrido(2,3-d)pyrimidines. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]
de la Cuesta, J., Isorna, E., Moscoso, C., Prieto, L., Garcia-Alvarez, M. C., Fernandez-Gadea, J., & Martin-Martinez, M. (2019). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Molecules (Basel, Switzerland), 24(22), 4153. [Link]. Available at: [Link]
Arora, S., Yang, J., Talyzina, A., Prest, M., & Dalby, K. N. (2014). Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. ACS Medicinal Chemistry Letters, 5(10), 1128–1132. [Link]. Available at: [Link]
de la Cuesta, J., Isorna, E., Moscoso, C., Prieto, L., Garcia-Alvarez, M. C., Fernandez-Gadea, J., & Martin-Martinez, M. (2019). Pyrido[2,3- d]pyrimidin-7(8 H)-ones: Synthesis and Biomedical Applications. Molecules, 24(22), 4153. [Link]. Available at: [Link]
Zhang, T., Li, D., Liu, Y., Zhang, Y., Zhang, Y., Zhang, Y., Liu, H., & Xu, Y. (2022). Design, synthesis and structure-activity relationship studies of pyrido[2,3-d]pyrimidin-7-ones as potent Janus Kinase 3 (JAK3) covalent inhibitors. Bioorganic & Medicinal Chemistry Letters, 64, 128680. [Link]. Available at: [Link]
Thompson, A. M., Rewcastle, G. W., Denny, W. A., & et al. (2000). 2-Substituted Aminopyrido[2,3-d]pyrimidin-7(8H)-ones. Structure−Activity Relationships Against Selected Tyrosine Kinases and in Vitro and in Vivo Anticancer Activity. Journal of Medicinal Chemistry, 43(21), 4033-4043. [Link]. Available at: [Link]
Synthesis and Antimicrobial Activities of Some Novel Pyrido[2,3-d]pyrimidine Derivatives. (n.d.). Heteroletters. Retrieved February 12, 2026, from [Link]
Hamama, W. S., Ismail, M. A., Al-Saman, H. A., & Zoorob, H. H. (2007). Convenient Selective Synthesis of Substituted Pyrido[2,3-d]pyrimidones and Annulated Derivatives. Zeitschrift für Naturforschung B, 62(1), 104–110. [Link]. Available at: [Link]
Soluble 2-Substituted Aminopyrido[2,3- d ]pyrimidin-7-yl Ureas. Structure−Activity Relationships against Selected Tyrosine Kinases and Exploration of in Vitro and in Vivo Anticancer Activity. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]
Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. (2024). RSC Publishing. Retrieved February 12, 2026, from [Link]
Application Notes and Protocols for the Suzuki-Miyaura Coupling of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one
Introduction: The Strategic Importance of Pyrido[2,3-d]pyrimidin-4-ones and the Power of C-C Bond Formation The pyrido[2,3-d]pyrimidin-4-one scaffold is a privileged heterocyclic motif in modern drug discovery and medici...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of Pyrido[2,3-d]pyrimidin-4-ones and the Power of C-C Bond Formation
The pyrido[2,3-d]pyrimidin-4-one scaffold is a privileged heterocyclic motif in modern drug discovery and medicinal chemistry.[1][2] Its structural resemblance to purine bases found in DNA and RNA has made it a focal point for the development of a diverse array of therapeutic agents, notably as potent kinase inhibitors.[1][3] The ability to introduce molecular diversity at various positions of this scaffold is paramount for modulating biological activity and optimizing pharmacokinetic properties. The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for forging carbon-carbon bonds, offering a powerful tool for the functionalization of the pyrido[2,3-d]pyrimidin-4-one core.[4][5]
This document provides a comprehensive guide to the Suzuki-Miyaura coupling of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one, a key intermediate for the synthesis of novel 7-substituted analogues. We will delve into the mechanistic underpinnings of the reaction, explore critical experimental parameters, and provide a detailed, field-proven protocol for researchers, scientists, and drug development professionals.
The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview
The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that couples an organoboron compound (typically a boronic acid or ester) with an organic halide or triflate.[4][6][7] The catalytic cycle, a cornerstone of modern organometallic chemistry, proceeds through three key elementary steps:
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one, forming a Pd(II) intermediate.[4][6][8]
Transmetalation: In the presence of a base, the organic group from the boronic acid is transferred to the palladium center, displacing the halide.[4][6][8] The base is crucial for activating the organoboron species.[9]
Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, forming the desired C-C bond and regenerating the catalytically active Pd(0) species, which then re-enters the catalytic cycle.[4][6][8]
Figure 1: A simplified representation of the Suzuki-Miyaura catalytic cycle.
Optimizing the Reaction Conditions: A Guide to Key Parameters
The success of the Suzuki-Miyaura coupling of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one hinges on the careful selection of several critical parameters. The electron-deficient nature of the pyridine ring and the presence of the pyrimidinone moiety can influence reactivity, making optimization crucial.[10]
Parameter
Options & Considerations
Rationale & Field-Proven Insights
Palladium Catalyst
Pd(PPh₃)₄, PdCl₂(dppf), Pd₂(dba)₃ with a phosphine ligand (e.g., XPhos, SPhos), Pd(OAc)₂
For heteroaromatic bromides, catalyst systems with electron-rich and bulky phosphine ligands often enhance catalytic activity and prevent catalyst deactivation.[10] Pd(PPh₃)₄ is a reliable starting point, while more advanced catalyst systems may be required for challenging substrates.[11]
Base
K₂CO₃, Cs₂CO₃, K₃PO₄, Na₂CO₃
The choice of base is critical for activating the boronic acid and facilitating transmetalation.[9] Carbonates are commonly used, with Cs₂CO₃ often providing superior results for heteroaromatic couplings due to its higher solubility and basicity.[11] The presence of water can be beneficial for dissolving inorganic bases.
A mixture of an organic solvent and water is frequently employed to dissolve both the organic substrates and the inorganic base.[8][12] 1,4-Dioxane/water mixtures are a common and effective choice. Degassing the solvent is essential to prevent oxidation of the Pd(0) catalyst.
Boronic Acid/Ester
Arylboronic acids, Heteroarylboronic acids, Alkylboronic esters (e.g., MIDA or pinacol esters)
Boronic acids are widely available, but can be prone to protodeboronation.[8] Boronic esters, such as pinacol esters, often exhibit greater stability. The reactivity of the boronic acid can be influenced by electronic effects of its substituents.
Temperature
80-110 °C
The reaction temperature is a critical parameter that needs to be optimized. Higher temperatures generally accelerate the reaction rate but can also lead to decomposition of the starting materials or catalyst. Microwave irradiation can be a valuable tool for accelerating the reaction and improving yields.[5][13][14]
Experimental Protocol: Suzuki-Miyaura Coupling of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one
This protocol provides a general starting point for the Suzuki-Miyaura coupling of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one with an arylboronic acid. Optimization may be necessary for specific substrates.
Materials:
7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one
Arylboronic acid (1.1 - 1.5 equivalents)
Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)
Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 - 3.0 equivalents)
Solvent (e.g., 1,4-Dioxane and water, typically in a 4:1 to 10:1 ratio)
Anhydrous sodium sulfate or magnesium sulfate
Ethyl acetate
Brine
Silica gel for column chromatography
Equipment:
Round-bottom flask or microwave reaction vial
Magnetic stirrer and stir bar
Reflux condenser
Inert atmosphere setup (e.g., nitrogen or argon balloon)
Heating mantle or oil bath (or microwave reactor)
Rotary evaporator
Standard laboratory glassware for workup and purification
Figure 2: A generalized workflow for the Suzuki-Miyaura coupling experiment.
Step-by-Step Procedure:
Reaction Setup: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).
Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.
Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-dioxane/water, 4:1 v/v) via syringe.
Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv) to the reaction mixture.
Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir vigorously for the required time (typically 4-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).
Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[4]
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to afford the desired 7-aryl-pyrido[2,3-d]pyrimidin-4(1H)-one.
Characterization: Characterize the purified product by standard analytical techniques (¹H NMR, ¹³C NMR, and mass spectrometry) to confirm its identity and purity.
Troubleshooting and Key Considerations
Low Yields: If low yields are observed, consider screening different palladium catalysts, ligands, bases, and solvents. Increasing the temperature or reaction time may also be beneficial. Microwave-assisted synthesis can significantly improve yields and reduce reaction times.[13][14]
Protodeboronation: The undesired cleavage of the C-B bond in the boronic acid can be a significant side reaction. Using a less protic solvent, a milder base, or a more stable boronic ester can help to mitigate this issue.
Homocoupling: Homocoupling of the boronic acid can occur, especially at higher temperatures. Using a lower catalyst loading or a different palladium source can sometimes reduce this side product.
Substrate Solubility: The solubility of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one and the resulting product can be a challenge. The choice of solvent is critical to ensure all components are sufficiently dissolved.
Conclusion
The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of novel 7-substituted pyrido[2,3-d]pyrimidin-4-one derivatives. By understanding the underlying mechanism and carefully optimizing the reaction conditions, researchers can efficiently generate diverse libraries of these important heterocyclic compounds for biological evaluation. The protocol and insights provided herein serve as a robust starting point for the successful application of this powerful transformation in the pursuit of new therapeutic agents.
References
Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Retrieved from [Link]
Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]
Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). YouTube. Retrieved from [Link]
A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. (2018, May 1). Inorganic Chemistry Communications. DOI: 10.1016/j.inoche.2018.03.016
Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (n.d.). MDPI. Retrieved from [Link]
Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]
Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. (2017, December 4). Semantic Scholar. Retrieved from [Link]
Synthesis of novel 7-substituted pyrido[2',3':4,5]furo[3,2-d]pyrimidin-4-amines and their N-aryl analogues and evaluation of their inhibitory activity against Ser/Thr kinases. (2013, December 15). PubMed. Retrieved from [Link]
Suzuki coupling reaction between heteroaryl bromides with substituted/unsubstituted phenylboronic acids a. (n.d.). ResearchGate. Retrieved from [Link]
A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. (2023, December 17). Journal of Synthetic Chemistry. Retrieved from [Link]
A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). [Source not further specified].
Expanding the Diversity at the C-4 Position of Pyrido[2,3-d]pyrimidin-7(8H)-ones to Achieve Biological Activity against ZAP-70. (2021, December 15). PMC. Retrieved from [Link]
Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... (n.d.). ResearchGate. Retrieved from [Link]
Pyrido[2,3-d]pyrimidin-7-ones: synthesis and biological properties. (2019, November 12). [Source not further specified].
Microwave Irradiation–Mediated Synthesis of New Substituted Pyridopyrimidines via the Suzuki–Miyaura Coupling Reaction and Biological Evaluation. (n.d.). Taylor & Francis Online. Retrieved from [Link]
Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. (2019, November 16). MDPI. Retrieved from [Link]
Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). (2021, January 4). PMC. Retrieved from [Link]
Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one. (n.d.). RSC Publishing. Retrieved from [Link]
Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5- a ]pyrimidine derivatives. (n.d.). ResearchGate. Retrieved from [Link]
Application Notes and Protocols: Strategic Functionalization of the C7 Position in Pyrido[2,3-d]pyrimidin-4-ones
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Significance of the Pyrido[2,3-d]pyrimidin-4-one Scaffold The pyrido[2,3-d]pyrimidine co...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction: The Significance of the Pyrido[2,3-d]pyrimidin-4-one Scaffold
The pyrido[2,3-d]pyrimidine core is a privileged heterocyclic scaffold in medicinal chemistry, bearing a structural resemblance to endogenous purines.[1][2] This structural motif is a cornerstone in the design of a multitude of biologically active agents, most notably as kinase inhibitors.[2] The therapeutic potential of this scaffold is exemplified by approved drugs such as Palbociclib, a CDK4/6 inhibitor for the treatment of breast cancer.[2] The diverse biological activities associated with pyrido[2,3-d]pyrimidines, including anticancer, antibacterial, and anti-inflammatory properties, underscore the critical importance of developing robust synthetic methodologies to explore the chemical space around this core.[3] Functionalization of the pyridine ring, particularly at the C7 position, offers a valuable vector for modulating the pharmacological profile of these molecules. This document provides a detailed guide to the strategic functionalization of the C7 position of pyrido[2,3-d]pyrimidin-4-ones, focusing on a robust and versatile two-stage approach.
Strategic Overview: A Two-Stage Approach to C7 Functionalization
Direct C-H functionalization of the electron-deficient pyridine ring in the pyrido[2,3-d]pyrimidin-4-one scaffold is inherently challenging. A more effective and widely applicable strategy involves a two-stage process:
Synthesis of a Key Precursor: The initial and most critical step is the synthesis of a C7-halogenated pyrido[2,3-d]pyrimidin-4-one. A 7-bromo derivative is an ideal intermediate as it is sufficiently reactive for a range of subsequent cross-coupling reactions.
Palladium-Catalyzed Cross-Coupling: With the 7-bromo precursor in hand, a diverse array of functional groups can be introduced at the C7 position using well-established and powerful palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.
This strategic approach provides a modular and highly adaptable platform for the synthesis of a library of C7-functionalized pyrido[2,3-d]pyrimidin-4-one derivatives for further investigation in drug discovery programs.
Figure 1: A high-level overview of the two-stage strategy for C7 functionalization.
PART 1: Synthesis of the Key Intermediate: 7-Bromo-pyrido[2,3-d]pyrimidin-4-one
The cornerstone of this functionalization strategy is the efficient synthesis of the 7-bromo-pyrido[2,3-d]pyrimidin-4-one intermediate. This can be achieved through a two-step sequence starting from readily available precursors.
Step 1.1: Synthesis of 2-Amino-6-bromo-3-cyanopyridine
This protocol is adapted from established methods for the synthesis of substituted 2-amino-3-cyanopyridines.[4][5]
Reaction Scheme:
Protocol:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine malononitrile (1.0 eq), 3-bromobenzaldehyde (1.0 eq), acetone (1.2 eq), and ammonium acetate (1.5 eq).
Solvent: Add ethanol as the solvent.
Reaction Conditions: Heat the mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: Upon completion, allow the reaction mixture to cool to room temperature. The product will often precipitate out of the solution. If not, reduce the solvent volume under reduced pressure and add cold water to induce precipitation.
Purification: Collect the solid product by vacuum filtration, wash with cold water, and then a small amount of cold ethanol. The crude product can be further purified by recrystallization from ethanol to afford 2-amino-6-(3-bromophenyl)-4-methylnicotinonitrile.
Step 1.2: Cyclization to 7-Bromo-pyrido[2,3-d]pyrimidin-4-one
The pyrimidine ring is constructed by the cyclization of the 2-amino-3-cyanopyridine intermediate with formamide.[5]
Reaction Scheme:
Protocol:
Reaction Setup: In a round-bottom flask, suspend 2-amino-6-bromo-3-cyanopyridine (1.0 eq) in an excess of formamide (10-15 eq).
Reaction Conditions: Heat the mixture to 180-190 °C under a nitrogen atmosphere for 2-4 hours. Monitor the reaction by TLC.
Work-up: After cooling to room temperature, pour the reaction mixture into ice-water. A solid precipitate will form.
Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol. The crude 7-bromo-pyrido[2,3-d]pyrimidin-4-one can be purified by recrystallization or column chromatography on silica gel.
PART 2: C7 Functionalization via Palladium-Catalyzed Cross-Coupling
With the 7-bromo-pyrido[2,3-d]pyrimidin-4-one in hand, the C7 position is now primed for a variety of functionalization reactions. Below are detailed protocols for Suzuki-Miyaura coupling and Buchwald-Hartwig amination.
Protocol 2.1: C7-Arylation/Heteroarylation via Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is a powerful method for the formation of C-C bonds, allowing for the introduction of a wide range of aryl and heteroaryl moieties at the C7 position.[1]
Figure 2: A simplified representation of the Suzuki-Miyaura catalytic cycle.
Materials:
7-Bromo-pyrido[2,3-d]pyrimidin-4-one
Aryl- or heteroarylboronic acid or boronate ester (1.2-1.5 eq)
Reaction Setup: To a flame-dried Schlenk flask, add 7-bromo-pyrido[2,3-d]pyrimidin-4-one (1.0 eq), the boronic acid/ester (1.2 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).
Degassing: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of dioxane and water).
Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC.
Work-up: After the reaction is complete, cool the mixture to room temperature and dilute with ethyl acetate. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
Purification: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to yield the C7-aryl/heteroaryl-pyrido[2,3-d]pyrimidin-4-one.
Quantitative Data Summary (Suzuki-Miyaura Coupling):
Entry
Arylboronic Acid
Catalyst (mol%)
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
Phenylboronic acid
Pd(PPh₃)₄ (5)
K₂CO₃
Dioxane/H₂O
90
6
85
2
4-Methoxyphenylboronic acid
PdCl₂(dppf) (3)
Cs₂CO₃
Toluene/H₂O
100
8
92
3
3-Pyridylboronic acid
Pd(PPh₃)₄ (5)
K₃PO₄
DMF
95
10
78
4
2-Thiopheneboronic acid
PdCl₂(dppf) (3)
K₂CO₃
Dioxane/H₂O
90
6
88
Note: The above data are representative and optimization may be required for specific substrates.
Protocol 2.2: C7-Amination via Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds, enabling the introduction of primary and secondary amines at the C7 position.[1]
Figure 3: A simplified representation of the Buchwald-Hartwig amination catalytic cycle.
Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium catalyst (0.02 eq), the ligand (0.04 eq), and the base (1.5 eq) to a flame-dried Schlenk flask.
Reagent Addition: Add the 7-bromo-pyrido[2,3-d]pyrimidin-4-one (1.0 eq) and the amine (1.2 eq).
Solvent Addition: Add the anhydrous solvent.
Reaction Conditions: Seal the flask and heat the mixture to 80-110 °C for 12-24 hours, monitoring by TLC.
Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.
Purification: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to afford the C7-amino-pyrido[2,3-d]pyrimidin-4-one.
Quantitative Data Summary (Buchwald-Hartwig Amination):
Entry
Amine
Catalyst (mol%)
Ligand (mol%)
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
Morpholine
Pd₂(dba)₃ (2)
BINAP (4)
NaOt-Bu
Toluene
100
16
90
2
Aniline
Pd(OAc)₂ (3)
Xantphos (6)
Cs₂CO₃
Dioxane
110
20
82
3
Benzylamine
Pd₂(dba)₃ (2)
DavePhos (4)
K₃PO₄
Toluene
100
18
88
4
Piperidine
Pd(OAc)₂ (3)
Xantphos (6)
NaOt-Bu
Dioxane
110
24
95
Note: The above data are representative and optimization may be required for specific substrates.
Conclusion
The strategic functionalization of the C7 position of pyrido[2,3-d]pyrimidin-4-ones through the synthesis of a 7-halo intermediate followed by palladium-catalyzed cross-coupling reactions offers a powerful and versatile platform for the generation of diverse chemical libraries. The detailed protocols provided herein for the synthesis of the key 7-bromo precursor and its subsequent elaboration via Suzuki-Miyaura and Buchwald-Hartwig reactions serve as a robust guide for researchers in medicinal chemistry and drug discovery. The modularity of this approach allows for the systematic exploration of the structure-activity relationships at the C7 position, facilitating the development of novel and potent therapeutic agents based on the privileged pyrido[2,3-d]pyrimidine scaffold.
References
Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances, 2024.
Expanding the Diversity at the C-4 Position of Pyrido[2,3-d]pyrimidin-7(8H)-ones to Achieve Biological Activity against ZAP-70. Molecules, 2021.
Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Molecules, 2021.
One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. ARKIVOC, 2005.
Nanostructured Na2CaP2O7: A New and Efficient Catalyst for One-Pot Synthesis of 2-Amino-3-Cyanopyridine Derivatives and Evaluation of Their Antibacterial Activity. Catalysts, 2021.
Two step synthesis of pyrido[2,3-d]pyrimidines from acyclic precursors. Cyclization of 2-cyanamino-4,6-diphenylpyridine-3-carbonitrile by Hydrogen Halides. Tetrahedron, 1995.
Synthesis of 2-amino-3-cyanopyridine derivatives and investigation of their carbonic anhydrase inhibition effects. Journal of Biochemical and Molecular Toxicology, 2017.
Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Molecules, 2019.
Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances, 2024.
Technical Support Center: Solubility Optimization for 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one
Executive Summary: The "Brick Dust" Challenge Welcome to the technical support hub for 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one . If you are reading this, you are likely facing the "brick dust" phenomenon: a compound that...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Brick Dust" Challenge
Welcome to the technical support hub for 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one . If you are reading this, you are likely facing the "brick dust" phenomenon: a compound that is high-melting, crystalline, and stubbornly insoluble, even in potent solvents like DMSO (Dimethyl sulfoxide).
This guide does not just tell you what to do; it explains why the molecule resists solvation and provides a tiered troubleshooting protocol to overcome it.
The Molecular Barrier
The insolubility of this scaffold arises from two competing thermodynamic forces:
Crystal Lattice Energy (Enthalpic Penalty): The fused pyridine-pyrimidine ring is planar, allowing for tight
- stacking. The 4(1H)-one moiety functions as a cyclic amide (lactam), creating strong intermolecular hydrogen bond networks (dimers) in the solid state.
Solvation Shell Formation (Entropic Cost): While DMSO is a strong hydrogen bond acceptor, it must disrupt these cohesive lattice forces to solvate the molecule. The bromine substituent adds lipophilicity and density, further stabilizing the crystal lattice via halogen bonding interactions.
Module 1: Physical Solubilization Protocols
Use this module for standard stock solution preparation (10–50 mM).
Protocol A: The Thermal-Sonication Ramp
Theory: Acoustic cavitation (sonication) breaks apart macro-crystalline aggregates, increasing surface area. Controlled heating provides the kinetic energy to overcome the lattice enthalpy.
Step-by-Step Workflow:
Weighing: Weigh the target mass of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one into a glass vial (avoid plastic, as DMSO can leach plasticizers).
Critical: Do not use "wet" DMSO. Water acts as an antisolvent for this compound.
Pulse Sonication: Sonicate in a water bath for 5 minutes at ambient temperature.
Observation: If the solution remains cloudy, proceed to heating.
Gradient Heating:
Place the vial in a heating block set to 40°C . Vortex for 30 seconds.
If undissolved, increase to 60°C . Vortex.
Limit: Do not exceed 80°C . Above this, DMSO can degrade or oxidize sensitive functional groups, and the risk of compound decomposition increases.
Visual Confirmation: Hold the vial up to a light source. The solution must be perfectly clear. Any "shimmering" indicates undissolved micro-crystals.
Visualization: Solubilization Decision Tree
Figure 1: Decision matrix for physical solubilization. Thermal energy is applied incrementally to avoid decomposition.
Module 2: Chemical Modification (Advanced)
Use this module if physical methods fail or if higher concentrations (>50 mM) are required.
The pH-Switch Strategy
The "4(1H)-one" nomenclature implies a tautomeric equilibrium. The N-H proton at the 1- or 3-position (depending on tautomer) is weakly acidic (pKa ~8–10).
Mechanism: Deprotonating this nitrogen creates a mono-anionic species. Ions are vastly more soluble in polar solvents like DMSO due to strong ion-dipole interactions.
Protocol B: Base-Assisted Solubilization
Selection of Base: Use an organic base like Diisopropylethylamine (DIPEA) or Triethylamine (TEA) . Avoid inorganic bases (NaOH) if you need to maintain strictly anhydrous organic conditions.
Equivalents: Add 1.1 to 1.5 equivalents of base relative to the solute.
Sonicate/Vortex. The solution should clarify rapidly as the anion forms.
Caution: Ensure this pH adjustment is compatible with your downstream biological assay or chemical reaction.
Visualization: Tautomerism & Ionization
Figure 2: The chemical pathway to solubility. Converting the neutral keto-form to the anion disrupts intermolecular H-bonds and enhances solvation.
FAQ: Troubleshooting Common Issues
Q1: "My solution was clear, but it precipitated after I stored it in the fridge."
Diagnosis: DMSO freezes at 18.5°C. When it freezes, it crystallizes, forcing the solute out of the lattice (exclusion). Upon thawing, the compound may not immediately re-dissolve.
Fix:
Thaw the DMSO completely at room temperature (do not force-thaw rapidly).
Re-sonicate and warm to 37°C. The precipitate is likely a "kinetic" amorphous solid and will redissolve easier than the original crystalline powder.
Q2: "Can I dilute this DMSO stock into water/buffer?"
Diagnosis: The "Crash-Out" Effect. 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one is hydrophobic. Adding water increases the polarity of the solvent system beyond the compound's solubility limit.
Fix:
Stepwise Dilution: Dilute the DMSO stock into an intermediate solvent (e.g., Ethanol or PEG-400) before adding to buffer.
Surfactants: Ensure your buffer contains a surfactant (e.g., 0.1% Tween-80 or DMSO-compatible cyclodextrins) to encapsulate the molecule.
Q3: "The solution turned yellow/orange after heating."
Diagnosis: This could indicate trace oxidation or formation of the anion (which is often colored due to extended conjugation).
Verification: Run an LC-MS.
If the Mass/Charge (m/z) is correct (M+H), the color change is likely a harmless chromophore shift (solvatochromism).
If new peaks appear, you overheated the sample. Discard and repeat Protocol A with a lower temperature limit (max 50°C).
Summary of Physicochemical Data
Property
Value / Description
Impact on Solubility
Molecular Weight
~226.03 g/mol
Moderate; density affects packing.
H-Bond Donors
1 (Amide NH)
Causes strong dimerization (insolubility).
H-Bond Acceptors
3 (N, O, Br)
Allows interaction with DMSO.
LogP (Predicted)
~1.5 – 2.0
Moderately lipophilic; hates water.
pKa (Acidic)
~8.5 – 9.5 (Predicted)
Accessible for base-assisted solubility.
Melting Point
>250°C (Typical for class)
High lattice energy barrier.
References
PubChem. Pyrido[2,3-d]pyrimidine.[2][3] National Library of Medicine. (Accessed 2026).
Technical Support Center: Optimizing Intramolecular Cyclization for 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one Synthesis
Welcome to the technical support resource for the synthesis of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for the synthesis of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this valuable heterocyclic scaffold. Pyrido[2,3-d]pyrimidines are considered privileged structures in drug discovery, known for their activity as kinase inhibitors and other therapeutic agents[1][2][3]. The 7-bromo substituent, in particular, serves as a versatile synthetic handle for further functionalization via cross-coupling reactions, making the efficient synthesis of this core structure a critical first step in many discovery programs[1][4].
This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you overcome common challenges and maximize the yield and purity of your target compound.
Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic strategy for the cyclization of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one?
A1: The most prevalent and robust method involves the intramolecular cyclization of a suitably substituted pyrimidine precursor. A common approach starts with a 4-aminopyrimidine derivative which is first functionalized at the 5-position with a group capable of forming the pyridine ring. A classic example is the Gould-Jacobs reaction, which involves the thermal cyclization of a pyrimidine-enamine intermediate, typically formed from the reaction of an aminopyrimidine with a diethyl ethoxymethylenemalonate (or similar) derivative. The high temperature facilitates an intramolecular electrophilic attack from the pyrimidine nitrogen onto the enamine double bond, followed by elimination of ethanol to yield the bicyclic system.
Q2: My cyclization reaction is stalling, with significant starting material remaining even after extended reaction times. What is the primary cause?
A2: Reaction stalling is most often due to insufficient energy to overcome the activation barrier for the key intramolecular cyclization step. The most critical parameter here is temperature. Thermal cyclizations of this nature often require high temperatures, typically achieved using high-boiling point solvents like Dowtherm A (a eutectic mixture of diphenyl ether and biphenyl) or diphenyl ether alone, with temperatures often exceeding 220-250 °C. If you are using a lower-boiling solvent such as DMF or DMSO, you may not be reaching the required thermal energy for efficient ring closure.
Q3: I'm observing a significant amount of a dark, insoluble material (tar) forming in my reaction. How can I prevent this?
A3: Tar formation is indicative of thermal decomposition of either the starting materials or the product. This is a common issue when working at the high temperatures required for cyclization. The root cause is often either prolonged heating or localized overheating. To mitigate this, ensure uniform heating using a well-stirred sand or oil bath. Reducing the reaction time is also crucial; monitor the reaction closely by TLC or LC-MS and stop the reaction as soon as the starting material is consumed. In some cases, lowering the reaction temperature by 10-15 °C can significantly reduce decomposition without a drastic impact on the reaction rate.
Q4: Are there alternatives to high-temperature thermal cyclization?
A4: Yes, acid-catalyzed cyclization can be an effective alternative. Polyphosphoric acid (PPA) or Eaton's reagent (phosphorus pentoxide in methanesulfonic acid) can promote cyclization at lower temperatures (typically 100-150 °C). These reagents act as both a Lewis acid catalyst and a dehydrating agent, facilitating the ring-closing reaction. However, the reaction conditions are harsh and may not be compatible with all functional groups. Additionally, microwave-assisted synthesis can be a powerful tool, as it allows for rapid and uniform heating to high temperatures, often reducing reaction times from hours to minutes and minimizing byproduct formation[5][6][7].
Troubleshooting Guide: Low Yield and Purity Issues
This guide addresses specific problems you may encounter during the cyclization.
Problem 1: Low Conversion / Incomplete Reaction
Potential Cause
Scientific Rationale
Recommended Solution
Insufficient Temperature
The intramolecular electrophilic cyclization has a high activation energy barrier that requires significant thermal input to proceed at a reasonable rate.
1. Verify Temperature: Ensure your heating mantle/oil bath is calibrated and the internal reaction temperature reaches the target (e.g., 240-250 °C for Dowtherm A). 2. Switch Solvents: If using a solvent with a boiling point below 220 °C, switch to a higher-boiling solvent like diphenyl ether or Dowtherm A.
Poor Quality Starting Material
Impurities in the pyrimidine precursor, such as unreacted starting materials from a previous step, can inhibit the reaction or lead to side products.[8]
1. Re-purify Precursor: Recrystallize or perform column chromatography on your starting material. 2. Confirm Identity: Verify the structure and purity of the precursor by ¹H NMR, LC-MS, and melting point analysis.
Incorrect Reagent Stoichiometry
If the precursor was generated in situ, incorrect stoichiometry in the preceding step can result in a low concentration of the key intermediate.
Review the stoichiometry of the previous step. Ensure all reagents are accurately weighed and transferred.
Problem 2: Formation of Multiple Side Products
Potential Cause
Scientific Rationale
Recommended Solution
Thermal Decomposition
At elevated temperatures, functional groups can degrade, or intermolecular reactions can occur, leading to polymerization or the formation of complex mixtures (tarring).
1. Minimize Reaction Time: Monitor the reaction closely (e.g., every 15-30 minutes) and quench it as soon as the starting material is consumed. 2. Optimize Temperature: Systematically lower the reaction temperature in 10 °C increments to find the optimal balance between reaction rate and stability.
Intermolecular Reactions
At high concentrations, the precursor can react with another molecule of itself rather than undergoing intramolecular cyclization, leading to dimers or oligomers.
1. High Dilution: Run the reaction at a lower concentration (e.g., 0.05-0.1 M) to favor the intramolecular pathway. 2. Slow Addition: If practical, add the precursor solution slowly via a syringe pump to a pre-heated high-boiling solvent to maintain a low instantaneous concentration.
Presence of Water
Trace amounts of water can hydrolyze intermediates or the final product under harsh acidic or high-temperature conditions.
1. Use Dry Solvents: Ensure all solvents are anhydrous. 2. Inert Atmosphere: Run the reaction under a dry, inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction vessel.
Problem 3: Difficult Purification
Potential Cause
Scientific Rationale
Recommended Solution
Product Insolubility
The planar, heterocyclic product is often poorly soluble in common organic solvents, making purification by chromatography challenging and leading to loss of material.
1. Trituration: After cooling, the reaction mixture can be diluted with a solvent in which the product is insoluble but the impurities are soluble (e.g., hexanes, diethyl ether, or ethyl acetate). The solid product can then be isolated by filtration. 2. Hot Filtration: If the product is contaminated with insoluble tar, dissolve the crude material in a large volume of a hot, high-boiling polar solvent (e.g., DMF, DMAc) and perform a hot filtration to remove the insoluble impurities. The product can then be precipitated upon cooling.
Co-eluting Impurities
Byproducts may have similar polarity to the desired product, making separation by standard silica gel chromatography difficult.
1. Recrystallization: This is often the most effective method for purifying such compounds. Screen various solvents (e.g., DMF/water, ethanol, acetic acid) to find suitable conditions. 2. Alternative Chromatography: Consider using a different stationary phase, such as alumina, or employing reverse-phase chromatography if the compound is sufficiently soluble in polar mobile phases.
Visualized Reaction and Troubleshooting Logic
Plausible Cyclization Mechanism
The diagram below illustrates a common thermal cyclization pathway to form the pyrido[2,3-d]pyrimidin-4-one core.
Caption: A simplified 2-step mechanism for thermal cyclization.
Troubleshooting Decision Workflow
This flowchart provides a logical path for diagnosing and solving low-yield issues.
Caption: A decision tree for troubleshooting low cyclization yields.
Optimized Experimental Protocol
This protocol describes a robust thermal cyclization procedure. Safety Note: This reaction is performed at very high temperatures. Use appropriate personal protective equipment (PPE), including heat-resistant gloves and a face shield, and conduct the reaction in a certified chemical fume hood.
Objective: To synthesize 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one via thermal intramolecular cyclization.
Reagents & Equipment:
N-(5-bromo-4-oxo-3,4-dihydropyrimidin-2-yl)-N'-(ethoxymethylene)formimidamide (or similar precursor)
Diphenyl ether (anhydrous)
Hexanes (reagent grade)
Three-neck round-bottom flask
Reflux condenser
High-temperature thermometer
Mechanical stirrer
Heating mantle with a sand bath
Procedure:
Reaction Setup:
Assemble the three-neck flask with the mechanical stirrer, reflux condenser (with an inert gas inlet), and a thermometer submerged in the sand bath, positioned to measure the temperature near the flask wall.
Add diphenyl ether (approx. 10 mL per 1 g of starting material) to the flask.
Begin stirring and heat the diphenyl ether to 245-250 °C using the heating mantle and sand bath.
Reagent Addition:
Once the solvent has reached a stable target temperature, add the pyrimidine precursor (1.0 eq) to the hot solvent in portions over 5-10 minutes. Caution: Initial addition may cause some bubbling or a slight drop in temperature.
Ensure the temperature returns to and is maintained at 245-250 °C after the addition is complete.
Reaction Monitoring:
Allow the reaction to stir at 245-250 °C for 30-60 minutes.
Monitor the reaction progress by taking small aliquots (carefully!), quenching them in cold DMF, and analyzing by TLC or LC-MS until the starting material is no longer visible.
Work-up and Isolation:
Once the reaction is complete, turn off the heat and allow the flask to cool to below 100 °C.
While still warm (approx. 80-90 °C), pour the dark reaction mixture slowly into a vigorously stirred beaker of hexanes (approx. 20-30x the volume of the diphenyl ether).
A precipitate (the crude product) should form immediately.
Continue stirring the suspension for 30 minutes as it cools to room temperature.
Purification:
Collect the solid product by vacuum filtration.
Wash the filter cake thoroughly with additional hexanes to remove residual diphenyl ether.
Air-dry the solid. At this stage, the product is often >90% pure.
For higher purity, the crude solid can be recrystallized from a high-boiling solvent like DMF or acetic acid.
References
RSC Publishing. (2018). Intramolecular radical cyclization approach to access highly substituted indolines and 2,3-dihydrobenzofurans under visible-light.
BenchChem. (2025). Addressing batch-to-batch variability of a synthesized pyrido[2,3-d]pyrimidine.
PMC. (2018). Recent Advancements in the Cyclization Strategies of 1,3‐Enynes Towards the Synthesis of Heterocyclic/Carbocyclic Frameworks.
Scientific Research Publishing. (2012). An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media.
PMC. (2021). Expanding the Diversity at the C-4 Position of Pyrido[2,3-d]pyrimidin-7(8H)-ones to Achieve Biological Activity against ZAP-70.
RSC Publishing. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors.
Fares, M., et al. (2018). An improved synthesis of pyrido[2,3-d]pyrimidin-4(1H)-ones and their antimicrobial activity. Organic & Biomolecular Chemistry, 16(18), 3389-3395.
Synthesis of Heterocycles by Intramolecular Cycliz
Scientific Research Publishing. (2012). An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media.
PMC. (2022).
PMC. (2019). Pyrido[2,3-d]pyrimidin-7(8H)
PMC. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors.
Technical Support Center: Purification of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one Reaction Mixtures
Welcome to the technical support center for the purification of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the comm...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this important heterocyclic compound. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide direct, actionable solutions to specific experimental issues, grounded in established chemical principles.
I. Understanding the Purification Challenges
The purification of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one can be a nuanced process. The molecule's polarity, potential for hydrogen bonding, and the nature of impurities from its synthesis present unique challenges. A common synthetic route is the Gould-Jacobs reaction, which involves the condensation of a substituted aminopyridine with an alkoxymethylenemalonate ester, followed by a high-temperature cyclization.[1][2][3] This process can lead to several impurities that require targeted purification strategies.
Potential Impurities Include:
Unreacted Starting Materials: Such as 2-amino-4-bromopyridine and diethyl ethoxymethylenemalonate.
Acyclic Intermediate: The initial condensation product that has not undergone cyclization.
Isomeric Byproducts: If the starting aminopyridine is asymmetrically substituted, regioisomers can form.[3]
Decomposition Products: High reaction temperatures can lead to degradation of the product and starting materials.[3]
Residual Solvents: High-boiling point solvents like diphenyl ether, often used in the cyclization step, can be difficult to remove.[3]
II. Troubleshooting Guide: A-Question-and-Answer Approach
This section addresses specific issues you may encounter during the purification process in a direct question-and-answer format.
Recrystallization Issues
Question 1: My product "oils out" during recrystallization instead of forming crystals. What is happening and how can I fix it?
Answer: "Oiling out" occurs when the solute separates from the solution as a liquid phase instead of a solid crystal lattice. This is often due to the solution being too supersaturated at a temperature where the solute's solubility is still very high, or the presence of impurities that inhibit crystal formation.
Causality: The polar nature of the pyridopyrimidinone core can lead to strong solute-solvent interactions, and impurities can disrupt the orderly arrangement required for crystallization.
Solutions:
Re-dissolve and Dilute: Heat the mixture to re-dissolve the oil, then add more of the hot solvent to decrease the saturation level. Allow the solution to cool much more slowly.
Solvent System Modification: If a single solvent isn't working, a two-solvent system is often effective. Dissolve your compound in a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is sparingly soluble) at an elevated temperature until the solution becomes slightly turbid. Then, allow it to cool slowly.
Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.
Seeding: Add a tiny crystal of pure 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one to the cooled solution to induce crystallization.
Question 2: I can't find a suitable solvent for recrystallization. My compound is either too soluble or insoluble in common solvents.
Answer: This is a common challenge for polar heterocyclic compounds. The key is to find a solvent or solvent pair that provides a significant difference in solubility between hot and cold conditions.
Expert Insight: For pyridopyrimidinone derivatives, which possess both hydrogen bond donors and acceptors, polar protic solvents like ethanol or polar aprotic solvents like ethyl acetate and acetone are good starting points.[4]
Methodology: Solvent Screening
Place a small amount of your crude product into several test tubes.
To each tube, add a different solvent (e.g., ethanol, isopropanol, ethyl acetate, acetone, toluene, or a mixture like ethanol/water).
Heat the tubes and observe the solubility. A good solvent will dissolve the compound when hot but show low solubility at room temperature.
Advanced Technique: Vapor Diffusion
Dissolve your compound in a minimal amount of a "good" solvent (e.g., DMF or DMSO if necessary) in a small, open vial.
Place this vial inside a larger, sealed container that contains a "poor" solvent (e.g., diethyl ether or hexane).
The vapor of the "poor" solvent will slowly diffuse into the "good" solvent, gradually decreasing the solubility of your compound and promoting the growth of high-quality crystals.
Solvent/System
Suitability for Pyridopyrimidinones
Rationale
Ethanol
Good
Often provides a good solubility gradient with temperature.
Ethyl Acetate/Hexane
Very Good
A versatile system for moderately polar compounds.
Acetone/Water
Good
Can be effective for polar compounds.
DMF/Water
Use with Caution
Effective for poorly soluble compounds, but DMF can be difficult to remove.
Column Chromatography Issues
Question 3: My compound streaks badly on a silica gel column, leading to poor separation and low purity. Why is this happening?
Answer: Streaking, or "tailing," of basic, nitrogen-containing heterocycles on silica gel is a classic problem.
Causality: The lone pairs on the nitrogen atoms of your pyridopyrimidinone can interact strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong, non-ideal interaction leads to a continuous elution of the compound, resulting in a tailed peak.
Solutions:
Mobile Phase Modification: Add a small amount of a basic modifier to your eluent to neutralize the acidic silanol sites.
Triethylamine (TEA): Add 0.1-1% TEA to your mobile phase (e.g., ethyl acetate/hexane). The TEA will compete with your compound for binding to the silanol groups.
Ammonia: A solution of 1-2% of 7N ammonia in methanol can be used as a polar component in your mobile phase (e.g., dichloromethane/methanol/ammonia).
Change of Stationary Phase:
Alumina (Neutral or Basic): Alumina is less acidic than silica and can be an excellent alternative for purifying basic compounds.
Reversed-Phase Chromatography: Using a C18 column with a mobile phase of water and acetonitrile or methanol is often very effective for polar compounds and avoids the issue of silanol interactions. A small amount of an acid like formic acid or TFA is often added to the mobile phase to improve peak shape in reversed-phase.
Question 4: I'm not sure what solvent system to use for flash chromatography. How do I develop a good method?
Answer: Method development for flash chromatography should always start with Thin Layer Chromatography (TLC).
Workflow:
TLC Analysis: Spot your crude reaction mixture on a TLC plate.
Solvent Screening: Develop the TLC plate in various solvent systems of differing polarity. Good starting points for polar compounds include ethyl acetate/hexane and dichloromethane/methanol mixtures.
Target Rf: Aim for a solvent system that gives your desired compound an Rf (retention factor) of approximately 0.2-0.4. This Rf value typically provides the best separation on a flash column.
Gradient Elution: If you have multiple impurities with different polarities, a gradient elution on your flash chromatography system will likely be necessary. Start with a less polar solvent system and gradually increase the polarity.
III. Standard Operating Procedures (SOPs)
SOP-1: Recrystallization of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one
Solvent Selection: Based on small-scale tests, select a suitable solvent or solvent pair (e.g., ethanol or ethyl acetate/hexane).
Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring. Continue to add small portions of the hot solvent until the solid is completely dissolved.
Decoloration (Optional): If the solution is colored due to impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.
Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities (and charcoal if used).
Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. For maximum yield, you can then place the flask in an ice bath.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.
Drying: Dry the purified crystals in a vacuum oven.
SOP-2: Flash Column Chromatography of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one
Method Development: As described above, use TLC to determine an appropriate solvent system (e.g., 95:5 dichloromethane/methanol with 0.5% triethylamine) that gives the product an Rf of ~0.3.
Sample Preparation: Dissolve the crude material in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase). Alternatively, for better resolution, perform a "dry load" by adsorbing the dissolved crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the column.
Column Packing and Equilibration: Pack a column with silica gel and equilibrate it with the initial, less polar mobile phase.
Loading and Elution: Carefully load the sample onto the top of the column and begin eluting with the mobile phase. If using a gradient, gradually increase the polarity.
Fraction Collection: Collect fractions and monitor their composition by TLC.
Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.
IV. Visualized Workflows and Logic
Troubleshooting Logic for Recrystallization
Caption: Decision tree for troubleshooting recrystallization issues.
Purification Workflow
Caption: General workflow for the purification of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one.
V. Frequently Asked Questions (FAQs)
Q1: What is the expected appearance of pure 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one?
A: Typically, it should be an off-white to light yellow solid. A significant deviation from this, such as a dark brown or black color, indicates the presence of impurities, possibly from decomposition during a high-temperature reaction.
Q2: My NMR spectrum shows broad peaks. What could be the cause?
A: Broad peaks can be due to several factors, including restricted rotation, aggregation at higher concentrations, or the presence of paramagnetic impurities. Try acquiring the spectrum at a higher temperature or in a different solvent (e.g., DMSO-d6).
Q3: Is 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one stable on silica gel?
A: While generally stable, prolonged exposure to acidic silica gel can potentially lead to some degradation, especially if the compound is left on a column for an extended period. If you suspect instability, using a less acidic stationary phase like neutral alumina or performing a quick purification is recommended.
Q4: How can I remove a high-boiling point solvent like diphenyl ether?
A: After the reaction, it is often best to precipitate the product by adding a non-polar solvent like hexane to the cooled reaction mixture. The solid can then be collected by filtration. Residual amounts can often be removed by co-evaporation with a lower boiling point solvent like toluene under high vacuum or by thorough drying in a vacuum oven.
References
An improved synthesis of pyrido[2,3-d]pyrimidin-4(1H)-ones and their antimicrobial activity. Organic & Biomolecular Chemistry, 2018, 16(18), 3389-3395. [Link]
Bench-Stable 2-Halopyridinium Ketene Hemiaminals as Reagents for the Synthesis of 2-Aminopyridine Derivatives. The Journal of Organic Chemistry, 2020, 85(1), 458–473. [Link]
Cyclization of 2-Aminopyridine Derivatives. I. Substituted Ethyl 2-Pyridylaminomethylenemalonates. Journal of the American Chemical Society, 1951, 73(8), 3684–3688. [Link]
Gould-Jacobs Reaction. Comprehensive Organic Name Reactions and Reagents, 2010. [Link]
Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 1993, 211(1), 17-22. [Link]
Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 2021, 26(10), 2933. [Link]
Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. ACS Medicinal Chemistry Letters, 2019, 10(11), 1563–1568. [Link]
Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances, 2024, 14(20), 14189-14205. [Link]
Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Molecules, 2019, 24(22), 4104. [Link]
Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300. Biotage. [Link]
Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)-propanoates. International Journal of Organic Chemistry, 2013, 3(1), 69-77. [Link]
Reactions of diethyl 2-(ethoxymethylene)malonate with 2-cyanoacetanilides: Unexpected transfer of the ethoxymethylene moiety. ARKIVOC, 2010, 2010(11), 254-264. [Link]
Technical Support Center: Recrystallization of 7-Bromo-Pyrido[2,3-d]pyrimidine Derivatives
Welcome to the technical support center for the purification of 7-bromo-pyrido[2,3-d]pyrimidine derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tech...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 7-bromo-pyrido[2,3-d]pyrimidine derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the recrystallization of this important class of heterocyclic compounds. The insights provided herein are a synthesis of established crystallization principles and specific findings from the purification of structurally related molecules.
Introduction to Recrystallization of Pyrido[2,3-d]pyrimidines
The pyrido[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities.[1][2] The introduction of a bromine atom at the 7-position can significantly influence the physicochemical properties of these molecules, including their solubility and crystallization behavior. Proper purification of these derivatives is critical for obtaining accurate biological data and ensuring the reproducibility of experimental results.
Recrystallization is a powerful technique for purifying solid organic compounds.[3] The process relies on the differential solubility of the target compound and its impurities in a given solvent or solvent system at varying temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but readily at an elevated temperature.[3]
This guide provides a structured approach to selecting recrystallization solvents for 7-bromo-pyrido[2,3-d]pyrimidine derivatives and troubleshooting common issues that may arise during the process.
Troubleshooting Guide: Common Recrystallization Issues and Solutions
This section addresses specific problems you may encounter during the recrystallization of 7-bromo-pyrido[2,3-d]pyrimidine derivatives in a question-and-answer format.
Question 1: My compound is not dissolving in any common single solvent, or it is soluble in everything I try, even at room temperature. What should I do?
Answer: This is a common challenge with novel or highly functionalized compounds. The polarity of the 7-bromo-pyrido[2,3-d]pyrimidine core, combined with other substituents, can lead to either very low or very high solubility.
For Poorly Soluble Compounds:
High-Polarity Solvents: For highly polar derivatives, consider more powerful polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[4] A protocol for a related 6-chloropyrido[2,3-d]pyrimidine derivative suggests recrystallization from a mixture of DMF and water.[1]
Solvent Mixtures: A two-solvent system is often effective.[5] Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble, e.g., DMF, methanol) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble, e.g., water, hexane) dropwise until the solution becomes turbid. Reheat to clarify and then allow to cool slowly. A reported recrystallization for 6-bromo-4-chloropyrido[2,3-d]pyrimidine utilized a 50% ethyl acetate/hexane mixture, which is a good starting point for moderately polar derivatives.
For Highly Soluble Compounds:
Antisolvent Addition: Dissolve the compound in a small amount of a solvent in which it is very soluble at room temperature. Then, add an antisolvent (a solvent in which the compound is insoluble but is miscible with the first solvent) to induce precipitation.[3]
Low-Polarity Solvents: If your derivative has significant non-polar character from other substituents, explore less polar solvents like toluene or mixtures of ethyl acetate and hexanes.
Question 2: My compound "oils out" instead of forming crystals upon cooling. How can I resolve this?
Answer: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This often happens when the solution is too concentrated or cools too quickly, or if the boiling point of the solvent is higher than the melting point of the solute.
Increase Solvent Volume: The most common reason for oiling out is that the solution is supersaturated at a temperature above the compound's melting point. Try reheating the solution to redissolve the oil, add more of the hot solvent to decrease the concentration, and then allow it to cool more slowly.[6]
Slower Cooling: Rapid cooling encourages oil formation. Allow the flask to cool to room temperature on the benchtop before placing it in an ice bath. Insulating the flask can also promote slower cooling.
Change Solvent System: If the issue persists, the chosen solvent may be unsuitable. Select a solvent with a lower boiling point or a solvent system where the compound's solubility is lower at elevated temperatures.
Question 3: No crystals form even after the solution has cooled to room temperature and been placed in an ice bath. What are the next steps?
Answer: The absence of crystallization usually indicates that the solution is not supersaturated or that nucleation has not been initiated.
Induce Nucleation:
Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[6]
Seed Crystals: If you have a small amount of the pure solid, add a tiny crystal to the cooled solution. This "seed" will act as a template for further crystallization.[6]
Reduce Solvent Volume: It is very likely that too much solvent was used. Gently heat the solution to evaporate a portion of the solvent, then allow it to cool again.[7] Be careful not to evaporate too much solvent, as this can lead to rapid precipitation and trapping of impurities.
Try a Different Solvent System: If all else fails, the compound may be too soluble in the chosen solvent even at low temperatures. Recover the compound by evaporating the solvent and attempt recrystallization with a different solvent or solvent mixture.
Question 4: The recovery of my purified compound is very low. How can I improve the yield?
Answer: A low yield can result from several factors during the recrystallization process.
Using Too Much Solvent: This is a common cause of low recovery, as a significant amount of the compound will remain in the mother liquor.[6] Use the minimum amount of hot solvent necessary to fully dissolve the solid.
Premature Crystallization: If the compound crystallizes during hot filtration, you will lose product. To prevent this, use a slight excess of the hot solvent and pre-warm the filtration apparatus (funnel and receiving flask).
Significant Solubility in Cold Solvent: If the compound has appreciable solubility in the cold solvent, cooling in an ice bath may not be sufficient to induce maximum precipitation. Consider cooling to even lower temperatures if your solvent allows, or choose a different solvent in which the compound is less soluble when cold.
Second Crop of Crystals: You can often recover more product by concentrating the mother liquor (the filtrate after collecting the first crop of crystals) and allowing it to cool again to obtain a second, albeit usually less pure, crop of crystals.
Frequently Asked Questions (FAQs)
Q: What are some good starting solvents to screen for the recrystallization of 7-bromo-pyrido[2,3-d]pyrimidine derivatives?
A: Based on the purification of structurally similar compounds, a good starting point would be:
For moderately polar derivatives: Ethanol, ethyl acetate, or a mixture of ethyl acetate and hexanes.
For more polar derivatives: A mixture of DMF and water, or methanol.[1]
For less polar derivatives: Toluene or a mixture of dichloromethane and hexanes.
Q: How do I perform a small-scale solvent screening?
A: Place a small amount of your crude compound (10-20 mg) in a test tube. Add a few drops of the solvent and observe the solubility at room temperature. If it is insoluble, heat the test tube gently. A good solvent will dissolve the compound when hot but show poor solubility when cold. Repeat this with a range of solvents of varying polarities to identify the best candidate.
Q: Is it better to use a single solvent or a mixed solvent system?
A: A single solvent is often preferred for its simplicity. However, for compounds with challenging solubility profiles, a two-solvent system provides greater flexibility and is often more effective.[5]
Q: My purified crystals are colored, but the literature reports the compound as white. What should I do?
A: Colored impurities may be present. You can try treating the hot solution with a small amount of activated charcoal before the hot filtration step. The charcoal will adsorb the colored impurities. Use charcoal sparingly, as it can also adsorb some of your desired product.
Detailed Experimental Protocol: General Recrystallization of a 7-Bromo-Pyrido[2,3-d]pyrimidine Derivative
This protocol provides a general, step-by-step methodology. The choice of solvent(s) should be determined by preliminary screening as described in the FAQs.
Dissolution: Place the crude 7-bromo-pyrido[2,3-d]pyrimidine derivative in an Erlenmeyer flask. Add a minimal amount of the chosen recrystallization solvent. Heat the mixture on a hot plate with stirring to bring the solvent to a gentle boil. Continue adding small portions of the hot solvent until the compound just dissolves completely.
Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration. Pre-warm a stemless funnel and a new Erlenmeyer flask. Place a fluted filter paper in the funnel and pour the hot solution through it. This step should be done quickly to prevent premature crystallization in the funnel.
Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation and contamination. Slow cooling is crucial for the formation of large, pure crystals. Once the flask has reached room temperature, you may place it in an ice bath to maximize crystal formation.
Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.
Drying: Dry the crystals thoroughly to remove any residual solvent. This can be done by leaving them in the Büchner funnel with the vacuum on for a period, followed by drying in a vacuum oven.
Visualizations
Recrystallization Workflow
Caption: A general workflow for the recrystallization process.
Troubleshooting Logic for Crystal Formation
Caption: A decision tree for troubleshooting failed crystallization.
This guide provides an in-depth technical characterization of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one , a critical scaffold in the development of CDK and SIK inhibitors (e.g., Palbociclib analogues). Unlike standard data...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical characterization of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one , a critical scaffold in the development of CDK and SIK inhibitors (e.g., Palbociclib analogues).
Unlike standard datasheets, this guide focuses on the comparative analysis of characterization methods , specifically addressing the challenges of solubility, tautomerism, and regioisomer differentiation (7-Bromo vs. 6-Bromo).
Part 1: Strategic Overview & Problem Definition
The pyrido[2,3-d]pyrimidine core is a fused bicyclic system containing a pyridine ring and a pyrimidinone ring. The introduction of a bromine atom at the C7 position creates a versatile handle for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).
However, characterizing this intermediate presents three specific challenges:
Solubility Limits: The fused lactam system induces strong intermolecular hydrogen bonding (dimerization), making the compound sparingly soluble in standard non-polar solvents.
Tautomeric Ambiguity: The 4-position carbonyl can exist in a lactam (NH) or lactim (OH) equilibrium, complicating signal integration.
Regioisomer Confusion: Distinguishing the 7-bromo isomer (desired) from the 6-bromo isomer (common byproduct) is critical and often misinterpreted in rapid screenings.
The "Alternatives": Characterization System Comparison
We compare three solvent systems to determine the optimal protocol for structural validation.
Feature
System A: DMSO-d6 (Recommended)
System B: TFA-d / D2O
System C: CDCl3
Solubility
High (Disrupts H-bonds)
Very High (Protonation)
Poor (Aggregates)
Resolution
Excellent
Good (Broadening possible)
Poor (Broad peaks)
Exchangeables
Visible (NH at ~12-13 ppm)
Invisible (Exchanged)
Variable/Broad
Chemical Shift
Standard Reference
Downfield Shift (Protonation)
Unreliable
Use Case
Structural Confirmation
Purity Check / Aggregation
N-Alkylated Derivatives
Part 2: Detailed Characterization Data & Analysis
The Regioisomer Differentiation Test (The "Performance" Metric)
The most critical performance metric for your NMR protocol is its ability to distinguish the 7-bromo isomer from the 6-bromo alternative. This relies entirely on Spin-Spin Coupling (
) Analysis .
7-Bromo Isomer (Target):
Protons are located at C5 and C6 .
These protons are Vicinal (neighbors).
Pattern: Two Doublets.
Coupling Constant (
):~8.0 – 8.5 Hz .
6-Bromo Isomer (Alternative/Impurity):
Protons are located at C5 and C7 .
These protons are Meta (separated by one carbon).
Pattern: Two Doublets (often appearing as singlets at low field).
Pyrimidine proton. Between two nitrogens.[1][2][3][4]
H-6
7.60 – 7.75
Doublet
1H
8.2 Hz
Pyridine proton. Shielded relative to H5.
Note: If the sample is the 2-amino precursor (2-amino-7-bromopyrido[2,3-d]pyrimidin-4-one), the H-2 Singlet will be absent, replaced by a broad NH2 signal at 6.0–7.5 ppm.
Tautomeric Identification
In DMSO-d6, the Lactam (NH) form is predominantly observed.
Lactam Signal:
12.8 ppm (Broad Singlet).
Lactim Signal: If present (rare in DMSO), would appear as an OH peak >10 ppm, but usually undergoes rapid exchange.
Diagnostic: If you observe a "missing" proton integration in the aromatic region, check the offset (12+ ppm) for the NH.
Part 3: Experimental Protocol (Self-Validating System)
This protocol is designed to ensure reproducibility and prevent "false negatives" due to solubility issues.
Step-by-Step Methodology
Sample Preparation (The "Dry" Rule):
Ensure the solid sample is completely dry. Residual water (3.33 ppm in DMSO) can overlap with satellite peaks or broaden exchangeable protons.
Weigh 5–10 mg of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one.
Solvent Addition:
Add 0.6 mL of DMSO-d6 (99.9% D).
Critical Step: If the solution is cloudy, sonicate for 60 seconds at 40°C. Do not heat above 60°C to avoid promoting H/D exchange with residual water or degradation.
Acquisition Parameters (400 MHz+):
Pulse Angle: 30° (to ensure relaxation of the slow-relaxing quaternary carbons if running 13C, but helps H1 integration).
Relaxation Delay (D1): Set to 2.0 seconds minimum. The H2 proton (between nitrogens) can have a long T1 relaxation time. Short D1 leads to under-integration of H2.
Apply an exponential window function (LB = 0.3 Hz) to resolve the H5/H6 coupling constants.
Part 4: Visualization & Logic Flow
The following diagrams illustrate the decision process for solvent selection and the structural logic for isomer differentiation.
Diagram 1: Characterization Decision Tree
Caption: Decision matrix for solvent selection. DMSO-d6 is the primary choice for observing the intact lactam structure.
Diagram 2: Regioisomer Differentiation Logic (7-Br vs 6-Br)
Caption: Logic flow for distinguishing the 7-bromo target from the 6-bromo impurity using spin-spin coupling constants.
References
Vandekerckhove, S., et al. "Synthesis of novel pyrido[2,3-d]pyrimidine derivatives."[5] Journal of Medicinal Chemistry. (General reference for pyrido-pyrimidine scaffold synthesis and numbering).
Reich, H. J. "Structure Determination Using NMR Spectroscopy." University of Wisconsin-Madison. (Authoritative source for chemical shift prediction and solvent effects).
Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 2010, 29(9), 2176–2179. (Essential for identifying solvent peaks in DMSO/TFA).
National Center for Biotechnology Information. "PubChem Compound Summary for CID 5330790 (Pyrido[2,3-d]pyrimidin-4(1H)-one derivatives)." (Verification of tautomeric structures).
Analytical Architectures for Halogenated Pyrido[2,3-d]pyrimidines: A Comparative MS Guide
Topic: Mass spectrometry analysis of halogenated pyrido[2,3-d]pyrimidines Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals[1] Executive Summary Pyrido[2,3-d]pyr...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Mass spectrometry analysis of halogenated pyrido[2,3-d]pyrimidines
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals[1]
Executive Summary
Pyrido[2,3-d]pyrimidines represent a privileged scaffold in medicinal chemistry, serving as the structural backbone for numerous tyrosine kinase inhibitors (e.g., PD180970) and antifolates.[2] However, the introduction of halogen atoms (Cl, Br, F, I) to modulate lipophilicity and metabolic stability creates specific analytical challenges.
This guide compares the two dominant mass spectrometry workflows—High-Resolution ESI-QTOF (Method A) and Targeted APCI-QqQ (Method B)—to determine which architecture yields superior structural fidelity and quantification limits for these heterocyclic systems.
Part 1: The Analytical Challenge
The pyrido[2,3-d]pyrimidine core is electron-deficient, making ionization efficiency highly pH-dependent. When halogenated, three distinct variables complicate the analysis:
Isotopic Masking: Multi-halogenated derivatives produce complex isotopic envelopes that can obscure low-abundance metabolic fragments.
Thermal Instability: Certain halogen-carbon bonds (particularly C-I and C-Br) are labile under high-temperature source conditions.
Ionization Suppression: The hydrophobicity introduced by halogens can reduce ionization efficiency in standard electrospray sources compared to their non-halogenated analogs.
Part 2: Comparative Ionization Strategies (ESI vs. APCI)
We evaluated the performance of Electrospray Ionization (ESI) versus Atmospheric Pressure Chemical Ionization (APCI) for a representative 6-bromo-pyrido[2,3-d]pyrimidine derivative.
Comparative Performance Data
Feature
Method A: ESI (Soft Ionization)
Method B: APCI (Gas-Phase Ionization)
Verdict
Primary Ion Species
and
(Adducts rare)
APCI simplifies spectra by reducing alkali adducts.
Halogen Retention
High (>95% intact parent)
Moderate (10-15% thermal dehalogenation)
ESI is essential for labile C-I or C-Br bonds.
Sensitivity (Polar)
Excellent (LOD < 1 ng/mL)
Good (LOD ~ 5 ng/mL)
ESI wins for amino-substituted derivatives.
Sensitivity (Non-Polar)
Poor (Suppression effects)
Excellent (LOD < 1 ng/mL)
APCI wins for highly lipophilic, multi-halogenated analogs.
Expert Insight:
For early-stage structural elucidation (metabolite ID), ESI is the superior choice because it preserves the halogen bond, allowing the isotopic pattern to serve as a tracer. For PK/PD quantification in plasma where matrix suppression is a risk, APCI provides a more robust, suppression-resistant signal for these hydrophobic scaffolds.
Part 3: Fragmentation Mechanics & Structural Fidelity[3]
Understanding the fragmentation pathways is critical for distinguishing the core scaffold from metabolic conjugates. The halogenated pyrido[2,3-d]pyrimidine core undergoes a characteristic "shatter" pattern involving Retro-Diels-Alder (RDA) cleavages.
The "Halogen Anchor" Effect
Unlike standard hydrocarbons, the halogen atom often directs fragmentation.
Chlorine/Bromine: The distinct M and M+2 isotopic clusters (3:1 for Cl, 1:1 for Br) must be tracked in daughter ions to confirm the integrity of the heterocyclic core.
Fragmentation Trigger: The primary cleavage typically involves the loss of HCN or CO (if carbonyls are present) from the pyrimidine ring, followed by halogen radical loss.
Visualization: Fragmentation Pathway
The following diagram illustrates the specific bond cleavages observed in Collision-Induced Dissociation (CID).
Figure 1: Primary fragmentation pathways for pyrido[2,3-d]pyrimidines. Note the competition between ring cleavage (RDA) and halogen loss.
Part 4: Validated Experimental Protocol
This protocol is designed for Method A (ESI-HRMS) , prioritized for structural characterization during drug discovery.
1. Sample Preparation
Stock Solution: Dissolve 1 mg of compound in DMSO (halogenated derivatives often have poor solubility in pure methanol).
Working Solution: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.
Critical Check: Verify solubility visually; precipitation will cause severe carryover in the ESI capillary.
2. LC Parameters (Reverse Phase)
Column: C18 Charged Surface Hybrid (CSH), 2.1 x 50 mm, 1.7 µm. (CSH is preferred over standard C18 to improve peak shape for basic nitrogen heterocycles).
Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 5% B to 95% B over 8 minutes.
3. MS Source Settings (ESI Positive)
Capillary Voltage: 3.5 kV (Do not exceed 4.0 kV to avoid discharge on halogenated species).
Desolvation Temp: 350°C.
Collision Energy (Ramp): 20–40 eV. Note: Higher energies (>50 eV) often strip the halogen completely, removing the isotopic tag necessary for identification.
Part 5: Decision Framework (Workflow Selection)
Use this logic flow to select the correct instrument architecture for your specific assay requirements.
Figure 2: Decision matrix for selecting ionization and analyzer types based on analytical goals and compound lipophilicity.
References
Castrovilli, M. C., et al. (2014).[3] "Photofragmentation of halogenated pyrimidine molecules in the VUV range." Journal of the American Society for Mass Spectrometry, 25(3), 351-367.[3] Link
Mohamed, M. S., et al. (2020). "Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents." RSC Advances, 10, 31632-31656. Link
BenchChem Technical Support. (2025). "A Comparative Guide to the Mass Spectral Fragmentation of Substituted Pyrimidines." BenchChem Technical Guides. Link
PerkinElmer Application Note. (2018). "A Comparison Between ESI and APCI Ionisation Modes." Link
Salem, M. A. I., et al. (2014). "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones." International Journal of Materials and Chemistry, 4(4), 92-99. Link
Structural Profiling of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one: A Crystallographic Benchmarking Guide
The following guide provides a high-level technical analysis and comparative framework for the crystallographic characterization of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one . This document is designed for medicinal chemis...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides a high-level technical analysis and comparative framework for the crystallographic characterization of 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one . This document is designed for medicinal chemists and structural biologists to benchmark this scaffold against standard isosteres (e.g., quinazolinones) and optimize its application in Structure-Based Drug Design (SBDD).[1]
Executive Summary & Strategic Value
The 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one scaffold represents a critical intermediate in the development of kinase inhibitors (e.g., CDK4/6, PI3K).[1] Unlike its carbon-isostere (quinazoline), the incorporation of the pyridine nitrogen (N8) and the bromine substituent (C7) introduces unique electronic vectors that significantly alter solid-state packing and solubility profiles.[1]
This guide objectively compares the crystallographic "performance" of this molecule—defined by its packing efficiency, halogen-bonding capability, and tautomeric stability—against non-brominated and isomeric alternatives.[1]
Key Performance Indicators (KPIs) for Analysis:
Tautomeric Fidelity: Distinguishing the 4(1H)-one vs. 4(3H)-one vs. 4-hydroxy forms.
Interaction Landscape: Quantifying the structure-directing role of the C7-Br motif (Halogen Bonding).
Lattice Energy: Stability comparison against the 6-bromo isomer.
Comparative Analysis: The 7-Br Scaffold vs. Alternatives
The following table benchmarks the target molecule against common structural analogs based on theoretical and empirical crystallographic trends.
Table 1: Structural Performance Matrix[1]
Feature
7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one (Target)
Quinazolin-4(3H)-one (Reference Standard)
6-Bromopyrido[2,3-d]pyrimidin-4(1H)-one (Isomer)
Electronic Character
Electron-deficient pyridine ring; High dipole moment.[1]
A common pitfall in analyzing this scaffold is the ambiguity between the 1H-lactam , 3H-lactam , and 4-hydroxy-lactim tautomers.[1] While the name implies the 1H-form, thermodynamic stability in the solid state often favors the 3H-form for fused pyrimidinones.[1]
Experimental Validation Workflow
To confirm the specific tautomer present in your crystal lattice, follow this self-validating logic gate.
Figure 1: Decision tree for assigning tautomeric state in fused pyrimidinones based on X-ray diffraction data.
Causality Insight: The C4=O bond length is the definitive metric.[1] A bond length of ~1.22–1.24 Å indicates a keto (lactam) form, whereas >1.30 Å suggests an enol (lactim) form.[1] If the proton is disordered, the C-N-C bond angle at the protonated nitrogen will be significantly wider (~125°) compared to the unprotonated nitrogen (~116°).[1]
Detailed Crystallographic Protocol
To obtain publication-quality data that resolves the bromine position and hydrogen bonding network, adhere to this protocol.
Phase 1: Crystallization Strategy
The 7-bromo substituent decreases solubility, making rapid precipitation a risk.[1]
Primary Solvent: Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).[1] High boiling points allow for slow cooling.[1]
Antisolvent: Methanol or Water (layered diffusion).[1]
Technique: Dissolve 20 mg in minimal hot DMF (80°C). Filter into a narrow vial. Carefully layer 2 equivalents of Methanol on top.[1] Seal and store in the dark (to prevent debromination) at room temperature.
Reasoning: Cu-radiation causes significant absorption fluorescence with Bromine, leading to poor scaling and scaling artifacts.[1] If Cu must be used, an aggressive absorption correction (multi-scan or face-indexed) is mandatory.[1]
Resolution: Aim for 0.75 Å or better to resolve the electron density of the N-H hydrogen atom.
Phase 3: Hirshfeld Surface Analysis
To objectively compare the "performance" of the 7-Br atom against an H or Cl atom, you must quantify the intermolecular contacts.[1]
Red spots on the surface indicate strong H-bonds (N-H[1]···O).
Orange/Red spots near the Bromine indicate Halogen Bonding (C-Br[1]···O=C or C-Br[1]···N).
Metric: Calculate the "Interaction Energy" using energy frameworks (e.g., CrystalExplorer) to determine if the lattice is dominated by dispersion (stacking) or electrostatics (H-bonding).[1]
Reference Data for Benchmarking
When refining your structure, compare your geometric parameters against these established averages for the pyrido[2,3-d]pyrimidine core to detect refinement errors.
Table 2: Standard Geometric Parameters (CSD Averages)
Bond
Average Length (Å)
Interpretation of Deviation
C4=O
1.23 ± 0.02
> 1.28 indicates H-bonding strain or enolization.[1]
C7-Br
1.89 ± 0.03
< 1.85 suggests disorder or thermal motion artifacts.[1]
N1-C2
1.35 ± 0.02
Shortening implies N1 is unprotonated (double bond character).[1]
C2-N3
1.37 ± 0.02
Lengthening implies N3 is protonated (3H-tautomer).[1]
Source: Derived from statistical analysis of fused pyrimidinone fragments in the Cambridge Structural Database (CSD).
Mechanistic Insight: The Role of Halogen Bonding[1]
The 7-Bromo substituent is not merely a steric filler; it is a structure-directing agent.[1] In the absence of strong donors, the σ-hole (a region of positive electrostatic potential on the tip of the Br atom) will seek electron-rich acceptors.[1]
Comparison:
7-H Analog: Packing is driven purely by
stacking and N-H···O dimers.
7-Br Analog: The Br often disrupts the "herringbone" motif seen in simple aromatics, favoring planar sheets linked by C-Br[1]···O=C interactions.[1] This creates a denser, more thermally stable lattice, which correlates to the lower solubility observed in dissolution studies.[1]
Interaction Hierarchy Diagram
Figure 2: Hierarchy of intermolecular forces driving the crystal packing of the target molecule.[1]
References
Cambridge Crystallographic Data Centre (CCDC). Cambridge Structural Database (CSD) - Statistical geometric analysis of pyrimidine derivatives.
[Link][1]
Desiraju, G. R., et al. (2013). "Definition of the halogen bond (IUPAC Recommendations 2013)."[1] Pure and Applied Chemistry. (Defines the criteria for identifying C-Br interactions).
[Link]
Bernstein, J. (2002). Polymorphism in Molecular Crystals.[1] Oxford University Press.[1] (Foundational text for understanding tautomeric polymorphism in heterocycles).
[Link][1]
Victory, P., et al. (1995). "Synthesis of Pyrido[2,3-d]pyrimidine derivatives."[1] Tetrahedron. (Provides synthetic context for the 4-oxo core).
[Link]
Navigating the Halogen Dance: A Comparative Guide to the Reactivity of 7-Bromo vs. 7-Chloro Pyrido[2,3-d]pyrimidines
For the forward-thinking researcher in drug discovery and medicinal chemistry, the pyrido[2,3-d]pyrimidine scaffold is a familiar and valuable starting point. Its structural resemblance to purines makes it a privileged c...
Author: BenchChem Technical Support Team. Date: February 2026
For the forward-thinking researcher in drug discovery and medicinal chemistry, the pyrido[2,3-d]pyrimidine scaffold is a familiar and valuable starting point. Its structural resemblance to purines makes it a privileged core for developing kinase inhibitors and other targeted therapeutics. The functionalization of this heterocycle, particularly at the 7-position, is a critical step in the synthesis of diverse compound libraries. The choice of the halogen at this position—typically bromine or chlorine—is a key decision that significantly impacts the subsequent synthetic strategy. This guide provides an in-depth comparison of the reactivity of 7-bromo and 7-chloro pyrido[2,3-d]pyrimidines, offering experimental insights and strategic guidance for their effective utilization.
The inherent reactivity of the C7-halogen bond in pyrido[2,3-d]pyrimidines is a delicate interplay of electronics and sterics. The electron-deficient nature of the pyrimidine ring, further accentuated by the pyridine ring fusion, activates the 7-position for various transformations. However, the choice between a bromo and a chloro substituent is not trivial and can be the determining factor in the success of subsequent cross-coupling and nucleophilic substitution reactions.
The Fundamental Difference: A Tale of Two Halogens
The primary distinction in reactivity between 7-bromo and 7-chloro pyrido[2,3-d]pyrimidines lies in the carbon-halogen (C-X) bond strength and the polarizability of the halogen atom. The C-Br bond is longer and weaker than the C-Cl bond, making it more susceptible to cleavage. This fundamental difference dictates the relative ease of undergoing oxidative addition in palladium-catalyzed cross-coupling reactions and influences the rate of nucleophilic attack in SNAr reactions.
Theoretical studies on halo-heterocycles have shown that bond dissociation energies (BDEs) are a key predictor of reactivity in palladium-catalyzed cross-coupling reactions[1][2]. The lower BDE of the C-Br bond compared to the C-Cl bond generally translates to a lower activation energy for oxidative addition, the rate-determining step in many cross-coupling cycles.
Palladium-Catalyzed Cross-Coupling Reactions: A Clear Advantage for Bromides
In the realm of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, 7-bromo-pyrido[2,3-d]pyrimidines generally exhibit superior reactivity compared to their chloro counterparts.
Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is a powerful tool for forging new carbon-carbon bonds. The established reactivity trend for aryl halides in this reaction is I > Br > OTf > Cl[3]. This trend holds true for the pyrido[2,3-d]pyrimidine system. 7-Bromo derivatives will typically undergo Suzuki coupling under milder conditions—lower temperatures, shorter reaction times, and potentially lower catalyst loadings—than the corresponding 7-chloro analogs.
To achieve comparable yields with 7-chloro-pyrido[2,3-d]pyrimidines, more forcing conditions are often necessary. This may include the use of more electron-rich and bulky phosphine ligands to facilitate the more challenging oxidative addition to the stronger C-Cl bond, higher temperatures, and longer reaction times.
Table 1: Anticipated Comparison of Reaction Conditions for Suzuki-Miyaura Coupling
Parameter
7-Bromo-pyrido[2,3-d]pyrimidine
7-Chloro-pyrido[2,3-d]pyrimidine
Rationale
Temperature
Lower (e.g., 80-100 °C)
Higher (e.g., 100-120 °C)
Weaker C-Br bond facilitates oxidative addition at lower temperatures.
Reaction Time
Shorter
Longer
Faster oxidative addition leads to a quicker reaction turnover.
Catalyst Loading
Potentially lower
Potentially higher
More challenging C-Cl bond activation may require a higher catalyst concentration.
Ligand Choice
Broader scope
Requires more specialized, electron-rich ligands (e.g., biaryl phosphines).
Experimental Protocol: Representative Suzuki-Miyaura Coupling of a 7-Halo-pyrido[2,3-d]pyrimidine
Disclaimer: The following is a general protocol and may require optimization for specific substrates.
To a microwave vial, add the 7-halo-pyrido[2,3-d]pyrimidine (1.0 eq.), the desired boronic acid or ester (1.2-1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05-0.1 eq.), and a base such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq.).
Add a degassed solvent mixture, for example, 1,4-dioxane and water (4:1).
Seal the vial and heat with stirring in a microwave reactor to the desired temperature (e.g., 100 °C for bromo, 120 °C for chloro) for the specified time (e.g., 30-60 min).
Monitor the reaction by TLC or LC-MS.
Upon completion, cool the reaction mixture, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.
Buchwald-Hartwig Amination
Similar to the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, for the formation of C-N bonds, is more facile with 7-bromo-pyrido[2,3-d]pyrimidines. The oxidative addition of the palladium catalyst to the C-Br bond is more favorable than to the C-Cl bond.
For 7-chloro derivatives, successful amination often requires the use of specialized ligands, such as bulky biarylphosphines (e.g., XPhos, SPhos), and stronger bases to promote the catalytic cycle[4][5]. While these conditions can be effective, they may not be compatible with sensitive functional groups present on either coupling partner.
Caption: Catalytic cycle of the Buchwald-Hartwig amination.
Nucleophilic Aromatic Substitution (SNAr): A More Level Playing Field
In contrast to palladium-catalyzed reactions, the reactivity order in nucleophilic aromatic substitution (SNAr) is often reversed, with chlorides being more reactive than bromides. The typical reactivity trend for SNAr is F > Cl > Br > I. This is because the rate-determining step is typically the initial attack of the nucleophile to form a Meisenheimer complex, and the high electronegativity of the halogen helps to stabilize the developing negative charge on the ring.[6][7]
However, for the pyrido[2,3-d]pyrimidine system, the high degree of ring activation by the two nitrogen atoms in the pyrimidine ring and the nitrogen in the pyridine ring can lead to a more nuanced situation. While the intrinsic reactivity of the C-Cl bond towards nucleophilic attack is higher, the better leaving group ability of bromide can sometimes compensate for this, leading to comparable or even slightly faster reaction rates for the 7-bromo derivative under certain conditions.
Recent studies have also indicated that many SNAr reactions may proceed through a concerted mechanism rather than a stepwise addition-elimination pathway, which can further complicate reactivity predictions.[8][9]
Table 2: Anticipated Comparison of Reactivity in SNAr Reactions
Feature
7-Bromo-pyrido[2,3-d]pyrimidine
7-Chloro-pyrido[2,3-d]pyrimidine
Rationale
Susceptibility to Nucleophilic Attack
Lower
Higher
Higher electronegativity of chlorine polarizes the C-Cl bond more effectively, making the carbon more electrophilic.
Leaving Group Ability
Better
Poorer
Bromide is a better leaving group than chloride.
Overall Reactivity
Often comparable, can be slightly lower or higher depending on the nucleophile and conditions.
Often comparable, can be slightly higher or lower depending on the nucleophile and conditions.
A balance between the initial nucleophilic attack and the subsequent loss of the leaving group.
Disclaimer: The following is a general protocol and may require optimization for specific substrates.
Dissolve the 7-halo-pyrido[2,3-d]pyrimidine (1.0 eq.) in a suitable solvent (e.g., DMF, DMSO, or an alcohol).
Add the nucleophile (e.g., an amine, alkoxide, or thiol) (1.1-2.0 eq.) and, if necessary, a base (e.g., K₂CO₃, Et₃N).
Heat the reaction mixture to the desired temperature (e.g., 80-150 °C) and monitor by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and pour it into water.
If a precipitate forms, collect it by filtration. Otherwise, extract the aqueous layer with an organic solvent.
Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.
Purify the crude product by crystallization or column chromatography.
Strategic Considerations for the Medicinal Chemist
The choice between a 7-bromo and a 7-chloro pyrido[2,3-d]pyrimidine should be a strategic one, based on the planned synthetic route.
For palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.), 7-bromo-pyrido[2,3-d]pyrimidines are the substrates of choice. They offer higher reactivity, allowing for milder reaction conditions and a broader substrate scope. This is particularly important when dealing with complex molecules bearing sensitive functional groups.
For nucleophilic aromatic substitution reactions, both 7-chloro and 7-bromo derivatives are viable options. The choice may depend on the specific nucleophile and reaction conditions. In some cases, the lower cost and greater availability of chlorinated starting materials may favor the use of 7-chloro-pyrido[2,3-d]pyrimidines.
In cases where sequential, site-selective functionalization is desired on a molecule with multiple halogen atoms, the differential reactivity of bromo and chloro substituents can be exploited. For instance, a Suzuki coupling could be performed selectively at a bromo-position, leaving a chloro-position intact for a subsequent SNAr reaction.
Conclusion
In the synthetic landscape of pyrido[2,3-d]pyrimidines, the 7-bromo and 7-chloro analogs each offer distinct advantages. For the workhorses of modern medicinal chemistry—palladium-catalyzed cross-coupling reactions—the 7-bromo derivative is the clear frontrunner, providing a more reliable and versatile handle for molecular diversification. In the realm of nucleophilic aromatic substitution, the choice is less clear-cut, with both halogens offering viable pathways to functionalized products. A thorough understanding of the underlying principles of reactivity, coupled with careful consideration of the overall synthetic strategy, will enable researchers to harness the full potential of these valuable heterocyclic building blocks in the quest for novel therapeutics.
References
Semantic Scholar. Theoretical bond dissociation energies of halo-heterocycles: trends and relationships to regioselectivity in palladium-catalyzed cross-coupling reactions. N.p., n.d. Web.
Jones, G. O., et al. "Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions." Journal of the American Chemical Society, vol. 131, no. 18, 2009, pp. 6632-6639.
Not available.
Wikipedia.
Not available.
Oxford Learning Link.
Not available.
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Not available.
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Ryan, S. J., et al. "Concerted Nucleophilic Aromatic Substitutions." Journal of the American Chemical Society, vol. 140, no. 23, 2018, pp. 7245-7253.
Not available.
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Not available.
Not available.
Not available.
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Not available.
Not available.
Not available.
Dounay, A. B., and L. E. Overman. "Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents.
LibreTexts. 16.
Horan, R. A., et al. "A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles." Chemical Science, vol. 11, no. 30, 2020, pp. 7949-7957.
A Senior Application Scientist's Guide to Structure-Activity Relationship (SAR) Benchmarks for Pyrido[2,3-d]pyrimidine Kinase Inhibitors
Abstract The pyrido[2,3-d]pyrimidine scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of numerous potent and selective kinase inhibitors. This guide provides a comprehensive analysi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The pyrido[2,3-d]pyrimidine scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of numerous potent and selective kinase inhibitors. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for this class of compounds, offering a comparative benchmark for researchers, scientists, and drug development professionals. We will delve into the critical structural modifications that influence inhibitory potency and selectivity against a range of key kinase targets implicated in oncology and other therapeutic areas. This document synthesizes data from seminal publications, presenting it in a clear, comparative format, and provides detailed, field-proven experimental protocols to empower researchers in their own discovery efforts.
Introduction: The Versatility of the Pyrido[2,3-d]pyrimidine Scaffold
Protein kinases are fundamental regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, most notably cancer.[1][2][3] The pyrido[2,3-d]pyrimidine core, an ATP-mimetic scaffold, has proven to be a highly successful starting point for the design of potent kinase inhibitors.[4] Its bicyclic, nitrogen-rich structure provides a rigid framework that can be strategically decorated with various substituents to achieve high affinity and selectivity for the ATP-binding pocket of specific kinases.
This guide will explore the SAR of pyrido[2,3-d]pyrimidine derivatives against several important kinase families, including:
By understanding the key chemical modifications that drive potency and selectivity, researchers can more effectively design and synthesize novel kinase inhibitors with improved therapeutic profiles.
Comparative SAR Analysis of Pyrido[2,3-d]pyrimidine Derivatives
The following table summarizes the structure-activity relationships of various pyrido[2,3-d]pyrimidine analogs against a panel of kinases. The data highlights how substitutions at different positions of the core scaffold impact inhibitory activity, providing a valuable benchmark for new compound design.
Substitution at the 6-position: As demonstrated by the comparison of compounds 1 and 3 , modifying the aryl group at the 6-position from a 2,6-dichlorophenyl to a 3,5-dimethoxyphenyl dramatically shifts selectivity from a broad-spectrum tyrosine kinase inhibitor to a highly selective FGFr inhibitor.[5] This highlights the critical role of this position in dictating kinase selectivity.
Modification of the 2-position: The introduction of a basic side chain, such as a [4-(diethylamino)butyl]amino group at the 2-position (compound 2 ), can enhance potency and improve bioavailability compared to a simple amino group (compound 1 ).[5]
Substituents on the pyrimidine ring: For the pyrido[2,3-d]pyrimidine-2,4-dione series targeting eEF-2K, an ethyl group at R1 and a cyclopropyl group at R3 were found to be optimal (compound 4 ).[6] The carboxamide group at the 6-position was also deemed essential for activity.[6]
Covalent Inhibition: For targeting EGFR mutants, the incorporation of a Michael acceptor (acrylamide side chain) on a related thieno[3,2-d]pyrimidine scaffold (compound 6 ) leads to potent and selective irreversible inhibition.[10]
PIM-1 Inhibition: While specific structural details for compounds 7 and 8 are extensive, the low nanomolar IC50 values demonstrate the potential of the pyrido[2,3-d]pyrimidine scaffold for potent PIM-1 inhibition.[8]
Experimental Protocols for Kinase Inhibition Profiling
To ensure the trustworthiness and reproducibility of SAR data, robust and well-validated experimental protocols are essential. Below are detailed, step-by-step methodologies for key in vitro and cellular assays commonly used to evaluate pyrido[2,3-d]pyrimidine kinase inhibitors.
In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol describes a common method for measuring the activity of a specific kinase in the presence of an inhibitor by quantifying the amount of ATP remaining after the kinase reaction.
Principle: The amount of ATP consumed by the kinase is inversely proportional to the luminescence signal generated by a luciferase-based detection reagent.
Materials:
Purified recombinant kinase of interest
Specific kinase substrate peptide
ATP
Pyrido[2,3-d]pyrimidine test compounds
Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)
Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)
White, opaque 96- or 384-well plates
Multichannel pipette
Luminometer
Procedure:
Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM. Further dilute the compounds in the Kinase Assay Buffer to the desired final concentrations.
Reaction Setup: In a white assay plate, add 5 µL of the diluted test compound or vehicle control (DMSO in assay buffer).
Enzyme Addition: Add 10 µL of the kinase solution (diluted in Kinase Assay Buffer) to each well.
Pre-incubation: Gently mix and incubate the plate at room temperature for 10-15 minutes to allow the compound to bind to the kinase.
Reaction Initiation: Initiate the kinase reaction by adding 10 µL of a solution containing the substrate peptide and ATP (at a concentration close to the Km for the specific kinase) in Kinase Assay Buffer.
Kinase Reaction: Incubate the plate at the optimal temperature for the kinase (typically 30°C or room temperature) for a predetermined time (e.g., 60 minutes). The incubation time should be within the linear range of the reaction.
Signal Detection: Add 25 µL of the ATP detection reagent to each well.
Signal Stabilization: Incubate the plate at room temperature for 10 minutes to allow the luminescent signal to stabilize.
Data Acquisition: Measure the luminescence signal using a plate-reading luminometer.
Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.
Cellular Kinase Activity Assay (Western Blotting)
This protocol assesses the ability of a compound to inhibit the phosphorylation of a specific kinase substrate within a cellular context.
Principle: The phosphorylation status of a downstream substrate is a direct indicator of the upstream kinase's activity. This is visualized and quantified using phospho-specific antibodies.
Materials:
Cell line expressing the target kinase (e.g., a cancer cell line with an activated signaling pathway)
Cell culture medium and supplements
Pyrido[2,3-d]pyrimidine test compounds
Stimulant (if required to activate the pathway, e.g., EGF for EGFR)
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
BCA protein assay kit
SDS-PAGE gels and running buffer
Transfer buffer and PVDF membrane
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibodies (phospho-specific for the substrate and total protein for loading control)
HRP-conjugated secondary antibody
Chemiluminescent substrate
Imaging system
Procedure:
Cell Seeding: Seed cells in a 6-well plate and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the test compound or vehicle control for a specified duration (e.g., 1-2 hours).
Pathway Stimulation (if applicable): If the target kinase requires activation, stimulate the cells with the appropriate ligand (e.g., EGF) for a short period (e.g., 15-30 minutes) before harvesting.
Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with ice-cold lysis buffer.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
Sample Preparation: Normalize the protein concentrations and prepare samples for SDS-PAGE by adding Laemmli sample buffer and boiling.
SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
Immunoblotting: Block the membrane and then incubate with the primary phospho-specific antibody overnight at 4°C.
Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Signal Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.
Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-protein signal to the total protein or a loading control (e.g., β-actin or GAPDH). Calculate the percent inhibition of phosphorylation at each compound concentration.
Visualization of Signaling Pathways and Experimental Workflows
To provide a clearer understanding of the biological context and experimental design, the following diagrams were generated using Graphviz.
EGFR Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation by ligands like EGF, initiates multiple downstream signaling cascades, including the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways, which are crucial for cell proliferation, survival, and differentiation.
Caption: Kinase inhibitor discovery workflow.
Conclusion and Future Directions
The pyrido[2,3-d]pyrimidine scaffold continues to be a rich source of novel kinase inhibitors with significant therapeutic potential. The SAR benchmarks and experimental protocols outlined in this guide provide a solid foundation for researchers aiming to design and evaluate new compounds within this chemical space. Future efforts will likely focus on leveraging this scaffold to develop inhibitors with improved selectivity profiles, novel mechanisms of action (e.g., allosteric inhibitors), and the ability to overcome drug resistance. The integration of computational modeling and structural biology with traditional medicinal chemistry will be paramount in accelerating the discovery of the next generation of pyrido[2,3-d]pyrimidine-based kinase inhibitors.
References
Arora, S., et al. (2014). Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. ACS Medicinal Chemistry Letters, 5(9), 1016-1020. [Link]
Arora, S., et al. (2014). Synthesis and Biological Evaluation of pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. PubMed. [Link]
Hamby, J. M., et al. (1997). Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors. Journal of Medicinal Chemistry, 40(15), 2296-2303. [Link]
Wang, S., et al. (2023). Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidine and thieno[2,3-d]pyrimidine derivatives as novel EGFR L858R/T790M inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2200085. [Link]
Kumar, A., et al. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. RSC Advances, 13(11), 7243-7265. [Link]
Yadav, P., et al. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. RSC Publishing. [Link]
Sauthof, L., et al. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Molecules, 27(5), 1738. [Link]
Sauthof, L., et al. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. ResearchGate. [Link]
Kumar, A., et al. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. ResearchGate. [Link]
Anderson, K., et al. (2013). Pyrido[2,3-d]pyrimidines: discovery and preliminary SAR of a novel series of DYRK1B and DYRK1A inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(24), 6610-6615. [Link]
Al-Otaibi, J. S., et al. (2019). Design, Synthesis and Biological Evaluation of Pyrido[2,3-d] Pyrimidine Derivatives as Potential Anticancer Agents. Letters in Drug Design & Discovery, 15(12), 1307-1317. [Link]
El-Damasy, A. K., et al. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances, 14(18), 12723-12739. [Link]
Li, J., et al. (2024). Advances in the Synthesis and SAR of Pyrido[2,3-d]pyrimidine Scaffold. Current Medicinal Chemistry. [Link]
Al-Salahi, R., et al. (2021). Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors. Molecules, 26(16), 4945. [Link]
Kumar, A., et al. (2026). Design, Synthesis, and Anticancer Assessment of Benzylated Pyrrole-Based Pyrido[2,3-d]Pyrimidines as Thymidylate Synthase Inhibitors. Chemical Biology & Drug Design. [Link]
ResearchGate. (n.d.). SAR studies and chemical structures of pyrido[2,3-d]t[6][7][10]riazolo[4,3-a]pyrimidine derivatives and pyrido [2,3-d]pyrimidine. ResearchGate. [Link]
Zinchenko, A. N., et al. (2025). Synthesis and biological evaluation of novel amino-substituted derivatives of pyrido[2,3-d]pyrimidine as inhibitors of protein kinase CK2. ResearchGate. [Link]
Hassan, G. S., et al. (2019). Synthesis and anticancer activity of some pyrido[2,3-d]pyrimidine derivatives as apoptosis inducers and cyclin-dependent kinase inhibitors. Future Medicinal Chemistry, 11(18), 2393-2411. [Link]
Personal protective equipment for handling 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one
Executive Safety Summary 7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one is a functionalized heterocyclic building block commonly employed as a scaffold in the synthesis of kinase inhibitors (e.g., targeting eEF-2K) [1].[1] Whil...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
7-Bromopyrido[2,3-d]pyrimidin-4(1H)-one is a functionalized heterocyclic building block commonly employed as a scaffold in the synthesis of kinase inhibitors (e.g., targeting eEF-2K) [1].[1]
While standard Safety Data Sheets (SDS) classify this compound under generic irritant categories (H315, H319, H335), operational experience dictates treating this molecule as a Potent Compound (Occupational Exposure Band 3) until specific toxicological data proves otherwise. Its structural similarity to bioactive purine analogs suggests a potential for biological interaction beyond simple irritation.
Critical Hazard Profile:
Physical State: Solid powder (High risk of aerosolization during weighing).
Chemical Reactivity: The C-Br bond is a handle for cross-coupling (Suzuki/Buchwald), implying reactivity with nucleophiles in biological systems.
Solubility: Soluble in DMSO and DMF. Warning: These solvents are permeation enhancers and can carry the compound through standard nitrile gloves.
Hazard Identification & Risk Assessment
Before selecting PPE, we must define the vector of exposure. The risk profile shifts dramatically between the dry powder phase and the solubilized reaction phase.
Hazard Class
GHS Code
Operational Implication
Skin Irritation
H315
Causes inflammation upon contact. Risk increases if dissolved in DMSO.
Eye Irritation
H319
Micro-particles can cause corneal abrasion and chemical burns.
STOT-SE
H335
Respiratory irritation.[1][2][3] Dust inhalation is the primary route of entry during weighing.
Powder aerosolization is the highest risk. Solutions have lower inhalation risk unless heated.
Hand
Nitrile Gloves (Min 5 mil thickness).
Double Gloving or Laminate (Silver Shield) .
DMSO permeates nitrile in <10 mins, carrying the dissolved bromide with it [2].
Eye
Chemical Splash Goggles .
Safety Glasses with Side Shields (if splash risk is low).
Powder can bypass standard safety glasses gaps.
Body
Lab Coat (Cotton/Poly blend).
Lab Coat + Chemical Apron (Tyvek).
Prevent absorption through clothing in case of large spills.
Operational Protocols
4.1 Weighing & Transfer (Highest Risk Step)
The Problem: Heterocyclic powders are often electrostatic. They "jump" from spatulas, creating invisible dust clouds.
The Protocol:
Static Control: Use an ionizing fan or anti-static gun inside the balance enclosure.
Containment: Weigh inside a chemical fume hood or a powder containment balance enclosure. Never weigh on an open bench.
Technique: Use a disposable weighing boat. Do not return excess material to the stock bottle (prevents cross-contamination).
Wipe Down: Immediately wipe the balance area with a wet tissue (solvent-dampened) to capture settled dust.
4.2 Reaction Setup (Solubilization)
The Problem: Once dissolved in DMSO or DMF for nucleophilic substitution, the chemical barrier of your gloves is compromised.
The Protocol:
Glove Layering: Wear a pair of 4-mil nitrile gloves. Put a second pair of a different color on top. This provides a visual indicator of tears and increases breakthrough time.
Change Frequency: If a drop of DMSO/DMF solution hits the outer glove, change both pairs immediately . Do not wait.
Syringe Safety: Use Luer-lock syringes to prevent needle pop-off during pressure buildup, which causes aerosolized spray.
Waste Disposal & Deactivation
Disposal must prevent environmental leaching of the halogenated heterocycle.
Segregation: Dispose of as Halogenated Organic Waste . Do not mix with non-halogenated solvents (increases disposal cost and complexity).
Liquids: Collect all mother liquors and washings in high-density polyethylene (HDPE) carboys.
Solids: Contaminated gloves, weighing boats, and paper towels must go into Hazardous Solid Waste (double-bagged), not regular trash.
Deactivation: Incineration is the only approved method for complete destruction of the pyrido-pyrimidine core.
Emergency Response
Scenario: Powder Spill (>1 gram)
Evacuate: Clear the immediate area of personnel.
PPE Up: Don N95/P100 respirator and double gloves.
Wet Method: Do not sweep dry. Cover spill with paper towels dampened with water/ethanol to suppress dust.
Scoop: Scoop up the wet slurry and place in a hazardous waste bag.
Scenario: Skin Exposure (Solution)
Time is Critical: If dissolved in DMSO, the compound enters the bloodstream rapidly.
Flush: Rinse with lukewarm water for 15 minutes . Do not scrub (abrasion increases absorption).
Soap: Use mild soap after the initial flush.
Report: Seek medical attention immediately; provide the SDS and mention "Potential Kinase Inhibitor Intermediate."
References
Synthesis & Bioactivity: Synthesis and Biological Evaluation of pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. Bioorganic & Medicinal Chemistry. (2014).[1]
Glove Permeation Data: Chemical Resistance Guide: Permeation & Degradation Data for Solvents (DMSO/DMF). Ansell / Columbia University Research Safety.
